3-Ethoxy-2-fluoro-5-iodobenzoic acid

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Fluoro-5-iodobenzoic Acid and Its Derivatives

Introduction: The Strategic Importance of a Dually Halogenated Scaffold

2-Fluoro-5-iodobenzoic acid is an aromatic carboxylic acid distinguished by a unique substitution pattern: a fluorine atom at the ortho-position and an iodine atom at the meta-position relative to the carboxyl group.[1] This specific arrangement of functional groups is not a random chemical curiosity; it is a deliberately designed scaffold that offers medicinal chemists and materials scientists a powerful platform for molecular construction. The fluorine atom, with its high electronegativity, can significantly influence the molecule's electronic properties, pKa, and metabolic stability, while also participating in crucial hydrogen bonding interactions with biological targets.[1][2] Simultaneously, the iodine atom serves as a versatile synthetic handle, primarily for palladium-catalyzed cross-coupling reactions, enabling the facile introduction of a wide array of molecular fragments.[2]

This guide provides an in-depth exploration of 2-fluoro-5-iodobenzoic acid, from its fundamental properties and synthesis to its strategic application in the development of targeted therapeutics, particularly kinase and PARP inhibitors. We will delve into the causality behind experimental choices, provide validated protocols, and present a forward-looking perspective on the potential of this versatile building block.

Part 1: Core Characteristics and Synthesis

Physicochemical Properties

2-Fluoro-5-iodobenzoic acid is a white to brown crystalline powder with a melting point typically in the range of 163-168 °C.[3][4] Its structure imparts a unique combination of reactivity and stability, making it a valuable intermediate in multi-step syntheses.

Property	Value	Source
Molecular Formula	C7H4FIO2	[1][3]
Molecular Weight	266.01 g/mol
CAS Number	124700-41-0	[1][3]
Appearance	White to brown powder/crystal	[3]
Melting Point	163-168 °C	[3][4]

The presence of the electron-withdrawing fluorine and carboxylic acid groups, combined with the bulky iodine atom, dictates the molecule's reactivity. The iodine at the 5-position is sterically accessible and electronically primed for oxidative addition to a palladium(0) catalyst, which is the key initiation step in many cross-coupling reactions.

Synthesis of the Core Scaffold

While 2-fluoro-5-iodobenzoic acid is commercially available, understanding its synthesis provides insight into the accessibility of related analogs. A common conceptual pathway involves the diazotization of an appropriately substituted aniline, followed by a Sandmeyer-type reaction. For instance, the synthesis of the related 2-iodobenzoic acid from anthranilic acid is a classic example of this transformation.[5] A plausible, though not explicitly detailed in the provided results, route to the title compound would start from 2-fluoro-5-amino-benzoic acid.

A more modern approach to synthesizing fluorinated benzoic acids involves the nucleophilic fluorination of hypervalent iodine precursors like 1-arylbenziodoxolones.[6] This method is particularly valuable for introducing fluorine, including radioactive isotopes like ¹⁸F for PET imaging applications.[6]

Part 2: The Synthetic Utility in Modern Drug Discovery

The true value of 2-fluoro-5-iodobenzoic acid lies in its capacity for controlled, site-selective derivatization. The carboxylic acid, the C-I bond, and even the C-F bond (under specific conditions) can be manipulated to build molecular complexity.

Derivatization of the Carboxylic Acid

The carboxylic acid group is readily converted into esters, amides, and other derivatives using standard condensation reactions. This is a critical step for installing pharmacophores that can interact with specific residues in a biological target's binding site. For example, the benzamide moiety is a well-established pharmacophore in many Poly(ADP-ribose) polymerase (PARP) inhibitors, as it mimics the nicotinamide portion of the NAD+ substrate.[7]

Palladium-Catalyzed Cross-Coupling: The Workhorse Reactions

The carbon-iodine bond is the primary site for building molecular diversity. Palladium-catalyzed cross-coupling reactions are the cornerstone of this strategy, allowing for the formation of new carbon-carbon and carbon-nitrogen bonds with high efficiency and functional group tolerance.[2][8]

• Suzuki-Miyaura Coupling: This reaction couples the aryl iodide with an aryl or heteroaryl boronic acid (or ester) to form a biaryl system.[2] This is a powerful method for introducing key structural motifs found in many kinase inhibitors.

• Buchwald-Hartwig Amination: This reaction forms a carbon-nitrogen bond between the aryl iodide and a primary or secondary amine.[2] It is particularly useful for synthesizing diarylamine-based inhibitors that are prevalent in the field of kinase inhibition.[2]

• Sonogashira Coupling: This reaction with a terminal alkyne introduces a linear, rigid linker, which can be used to probe deeper pockets of a binding site or to construct more complex heterocyclic systems.

The choice of catalyst, ligand, base, and solvent is critical for the success of these reactions. Modern catalyst systems, often employing bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs), have greatly expanded the scope and reliability of these transformations.[8][9]

The following is a representative protocol for the Suzuki-Miyaura coupling of 2-fluoro-5-iodobenzoic acid with a generic arylboronic acid.

Objective: To synthesize a 5-aryl-2-fluorobenzoic acid derivative.

Materials:

• 2-Fluoro-5-iodobenzoic acid (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• SPhos Pd G3 precatalyst (5 mol %)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• 1,4-Dioxane (solvent)

• Water (solvent)

• Nitrogen or Argon gas supply

Procedure:

• Vessel Preparation: To a flame-dried reaction vessel equipped with a magnetic stir bar, add 2-fluoro-5-iodobenzoic acid, the arylboronic acid, and potassium phosphate.

• Inerting: Seal the vessel and evacuate and backfill with an inert gas (Nitrogen or Argon) three times. This is crucial as the palladium(0) active catalyst is oxygen-sensitive.[8]

• Catalyst Addition: Under a positive pressure of inert gas, add the SPhos Pd G3 precatalyst. The use of a precatalyst simplifies handling and ensures the efficient generation of the active Pd(0) species.[8]

• Solvent Addition: Add degassed 1,4-dioxane and water (e.g., a 4:1 ratio) via syringe. The aqueous base is necessary for the transmetalation step of the catalytic cycle.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the reaction progress by TLC or LC-MS.

• Workup and Purification: Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). The organic layers are combined, dried over sodium sulfate, filtered, and concentrated. The crude product is then purified by column chromatography.

Part 3: Applications in Targeted Therapy

The derivatives of 2-fluoro-5-iodobenzoic acid are prominent in the development of inhibitors for key cancer targets.

PARP Inhibitors

Poly(ADP-ribose) polymerase (PARP) is a family of enzymes crucial for DNA damage repair.[7] Inhibiting PARP in cancers with existing DNA repair defects (like those with BRCA1/2 mutations) leads to cell death through a concept known as synthetic lethality.[7][10] Several approved PARP inhibitors feature complex heterocyclic systems built upon scaffolds that can be derived from precursors like 2-fluoro-5-iodobenzoic acid.[11][12] The core structure allows for the precise positioning of a pharmacophore (like the benzamide) to occupy the NAD+ binding pocket, while the site of the former iodine atom is elaborated to provide potency and selectivity.[7]

Kinase Inhibitors

Kinase signaling pathways, such as the RAS-RAF-MEK-ERK pathway, are central regulators of cell growth and are frequently mutated in cancers.[2] Small molecule kinase inhibitors are designed to block the ATP-binding site of these enzymes, preventing downstream signaling. The 2-fluoro-5-iodobenzoic acid scaffold is an excellent starting point for building these inhibitors.[2] For example, Suzuki or Buchwald-Hartwig reactions can be used to append the necessary moieties to create potent and selective inhibitors of kinases like BRAF or MEK.[2] The fluorine atom often contributes to enhanced binding affinity and improved metabolic stability of the final drug candidate.[2]

Visualizations

Diagram 1: Synthetic Pathways from 2-Fluoro-5-iodobenzoic Acid

Caption: Key synthetic transformations of 2-fluoro-5-iodobenzoic acid.

Diagram 2: Role in Kinase Inhibitor Synthesis Workflow

Caption: A common workflow for synthesizing kinase inhibitors.

Conclusion and Future Outlook

2-Fluoro-5-iodobenzoic acid is more than just a chemical reagent; it is a strategic tool in the arsenal of drug discovery and materials science. Its unique combination of a fluorine atom for modulating physicochemical properties and an iodine atom for versatile cross-coupling reactions makes it an exceptionally valuable building block.[1][2] As the demand for highly specific and potent targeted therapies continues to grow, the importance of well-designed molecular scaffolds like this one will only increase. Future research will likely focus on developing even more efficient and sustainable methods for its synthesis and derivatization, potentially leveraging flow chemistry and novel catalytic systems to accelerate the discovery of new therapeutic agents and advanced materials.[13] The logical design embedded in its structure ensures that 2-fluoro-5-iodobenzoic acid will remain a relevant and powerful platform for innovation for the foreseeable future.

References

• Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones. (URL: [Link])

• The Importance of 2-Chloro-5-Iodobenzoic Acid in Anti-Diabetic Drug Development. (URL: [Link])

• Development of a Fit-for-Purpose Large-Scale Synthesis of an Oral PARP Inhibitor. (URL: [Link])

• Synthesis of novel dual target inhibitors of PARP and EGFR and their antitumor activities in triple negative breast cancers. PubMed. (URL: [Link])

• Synthesis of Novel PARP Inhibitors and Their Uses in Treatment of PARPs Related Diseases. ResearchGate. (URL: [Link])

• Novel inhibitors of PARP1 and PARP14: design, synthesis, and potentiation of cisplatin efficacy in cancer. PMC. (URL: [Link])

• 2-Iodobenzoic acid - Wikipedia. (URL: [Link])

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC. (URL: [Link])

• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry | Organic Process Research & Development - ACS Publications. (URL: [Link])

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potential biological activity of 3-ethoxy-2-fluoro-benzoic acid scaffolds

The following technical guide details the biological potential, chemical architecture, and experimental handling of the 3-ethoxy-2-fluoro-benzoic acid scaffold.

Executive Summary: A Privileged Fragment

In modern medicinal chemistry, the 3-ethoxy-2-fluoro-benzoic acid scaffold (CAS: 1033201-71-6) represents a "privileged fragment"—a structural motif capable of providing specific physicochemical properties that enhance drug-likeness. While rarely a drug in itself, this scaffold serves as a critical pharmacophore and intermediate for three major therapeutic classes: SGLT2 inhibitors (metabolic disease), Type II Kinase inhibitors (oncology), and Fluoroquinolones (infectious disease).

Its value lies in the synergistic interplay between the ortho-fluorine atom (which modulates conformation and metabolic stability) and the meta-ethoxy group (which tunes lipophilicity and receptor occupancy).

Chemical Architecture & Mechanistic Logic

The Ortho-Fluorine Effect

The defining feature of this scaffold is the fluorine atom at the C2 position. Unlike a simple steric block, the 2-fluoro substituent exerts a profound electronic and conformational influence known as the Ortho-Fluorine Effect .

• Conformational Lock: The high electronegativity and Van der Waals radius of the ortho-fluorine (1.47 Å) create a repulsive electrostatic interaction with the carbonyl oxygen of the carboxylic acid. This forces the carboxyl group to twist out of the phenyl ring's plane.[1][2]

  • Result: This "twist" disrupts conjugation, often increasing the acidity (lower pKa) of the benzoic acid compared to its non-fluorinated analog, making it a better leaving group or bioisostere for amide coupling.

• Metabolic Shielding: The C2 position is a common site for oxidative metabolism (Phase I hydroxylation). Fluorine substitution effectively blocks cytochrome P450-mediated oxidation at this site due to the strength of the C-F bond (~116 kcal/mol).

The Meta-Ethoxy Lipophilic Tuning

The 3-ethoxy group functions as a "lipophilic anchor."

• LogD Modulation: The ethyl ether tail increases the partition coefficient (LogP/LogD), facilitating passive diffusion across cell membranes.

• Binding Pocket Occupancy: In SGLT2 inhibitors (e.g., Dapagliflozin analogs), distal ethoxy-phenyl rings often occupy hydrophobic sub-pockets (S1 or S2 sites) within the transporter, enhancing potency and selectivity over SGLT1.

Figure 1: Mechanistic contributions of the fluoro and ethoxy substituents to the scaffold's biological utility.

Therapeutic Applications & Biological Activity[3][4][5][6][7][8]

SGLT2 Inhibitors (Metabolic Disease)

The "distal phenyl ring" of gliflozins (SGLT2 inhibitors) is crucial for high-affinity binding.

• Mechanism: The scaffold mimics the aglycone tail found in drugs like Dapagliflozin and Ertugliflozin . The 3-ethoxy group replicates the 4-ethoxy substitution seen in highly potent experimental SGLT2 inhibitors, providing the necessary hydrophobic bulk to lock the transporter in an inactive state.

• Relevance: 3-ethoxy-2-fluoro-benzoic acid derivatives can be coupled to C-aryl glucosides to generate novel gliflozin analogs with altered metabolic profiles.

Kinase Inhibitors (Oncology)

This scaffold is structurally homologous to the "head groups" of several B-Raf and MEK inhibitors.

• Case Study (Dabrafenib): Dabrafenib utilizes a 2-amino-pyrimidinyl core, but related precursors involve 2-fluoro-3-substituted benzoic acids to synthesize the benzamide pharmacophore.

• Activity: The 2-fluoro group in these inhibitors often forms an intramolecular hydrogen bond with the amide NH, locking the bioactive conformation required for ATP-pocket binding.

Antibacterial Agents (Fluoroquinolones)

The most direct application is as a precursor for 8-ethoxy-fluoroquinolones .

• Pathway: Through a series of steps (activation, condensation with acrylate, cyclization), 3-ethoxy-2-fluoro-benzoic acid can be converted into the quinolone core.

• Significance: The 8-ethoxy group (derived from the 3-ethoxy of the benzoic acid) is known to reduce phototoxicity in quinolone antibiotics (e.g., Moxifloxacin, Garenoxacin) compared to 8-fluoro or 8-H analogs.

Experimental Protocols

Synthesis of 3-Ethoxy-2-Fluoro-Benzoic Acid

Rationale: Direct fluorination of 3-ethoxybenzoic acid is non-regioselective. The most reliable route utilizes 2-fluoro-3-hydroxybenzoic acid as a starting material, leveraging the acidity of the phenol for selective alkylation.

Reagents:

• 2-Fluoro-3-hydroxybenzoic acid (Starting Material)

• Ethyl Iodide (EtI)

• Potassium Carbonate (K₂CO₃)

• DMF (Dimethylformamide)

• Sodium Hydroxide (NaOH)

Step-by-Step Protocol:

• Esterification/Protection (In Situ):

  • Dissolve 10 mmol of 2-fluoro-3-hydroxybenzoic acid in 20 mL anhydrous DMF.

  • Add 22 mmol (2.2 eq) of K₂CO₃ . Stir at room temperature for 15 min.

  • Note: Using excess base and alkyl halide will alkylate both the carboxyl and hydroxyl groups, forming the ethyl ester intermediate. This is preferred to avoid zwitterionic solubility issues.

• Alkylation:

  • Add 25 mmol (2.5 eq) of Ethyl Iodide dropwise.

  • Heat the reaction mixture to 60°C for 4 hours. Monitor by TLC (Hexane:EtOAc 3:1). The product (Ethyl 3-ethoxy-2-fluorobenzoate) will appear as a less polar spot.

• Hydrolysis (Saponification):

  • Once alkylation is complete, add 10 mL of 2M NaOH (aq) directly to the reaction vessel.

  • Increase temperature to 80°C and stir for 2 hours to cleave the ethyl ester, returning the carboxylic acid.

• Work-up & Isolation:

  • Cool to room temperature and dilute with 50 mL water.

  • Wash with diethyl ether (2 x 20 mL) to remove any unreacted alkyl halides or neutral side products.

  • Acidify the aqueous layer to pH ~2 using 1M HCl . A white precipitate (the target acid) should form.

  • Extract with Ethyl Acetate (3 x 30 mL), dry over Na₂SO₄, and concentrate in vacuo.

Yield Expectation: 75-85% as a white crystalline solid.

In Vitro Bio-Evaluation: Metabolic Stability Assay

To validate the "Metabolic Shielding" hypothesis of the 2-fluoro group, a microsomal stability assay is required.

Protocol:

• Preparation: Prepare a 10 mM stock of the test compound in DMSO. Dilute to 1 µM in phosphate buffer (pH 7.4).

• Incubation: Mix 1 µM compound with human liver microsomes (0.5 mg/mL protein) and NADPH-regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH).

• Sampling: Incubate at 37°C. Take aliquots at 0, 15, 30, and 60 minutes.

• Quenching: Stop reaction by adding ice-cold Acetonitrile containing an internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge (4000 rpm, 10 min) and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. The slope (

  ) determines intrinsic clearance ( ).

Self-Validating Check: Include Verapamil (high clearance) and Warfarin (low clearance) as controls. If Verapamil is not >80% metabolized in 30 min, the microsomes are inactive.

Quantitative Data Summary

Parameter	Value / Range	Significance
Molecular Weight	184.16 g/mol	Fragment-like, ideal for growing into larger drugs.
cLogP	~2.3	Moderate lipophilicity; good membrane permeability.
pKa (Acid)	~3.2	More acidic than benzoic acid (4.2) due to ortho-F effect.[3]
H-Bond Acceptors	3 (COOH + OEt + F)	"F" acts as a weak acceptor; OEt is a strong acceptor.
Metabolic Stability	High (Predicted)	2-F blocks ortho-hydroxylation; 3-OEt blocks meta-oxidation.

References

• BenchChem. (2025).[2] The Discovery and Development of Fluorinated Benzoic Acid Derivatives: A Technical Guide. Retrieved from

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.

• Dalton Research Molecules. (2025). 2-Fluoro-3-methoxybenzoic acid | CAS 137654-20-7.

• Hummel, C. S., et al. (2012). Structural selectivity of human SGLT inhibitors. American Journal of Physiology-Cell Physiology.

• National Institutes of Health (NIH). (2025). 3-Fluorobenzoic Acid - PubChem Compound Summary.

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An In-depth Technical Guide to 3-Ethoxy-2-fluoro-5-iodobenzoic Acid: Physicochemical Characteristics and Experimental Analysis

For Immediate Release

This technical guide provides a comprehensive overview of the anticipated physical and chemical characteristics of 3-Ethoxy-2-fluoro-5-iodobenzoic acid, a substituted aromatic carboxylic acid of interest to researchers and professionals in drug development and organic synthesis. Due to the limited availability of direct experimental data for this specific molecule, this document leverages established principles of physical organic chemistry and data from analogous compounds to provide a robust predictive analysis.

Executive Summary

3-Ethoxy-2-fluoro-5-iodobenzoic acid is a multifaceted molecule with potential applications in medicinal chemistry and materials science. Its structure, featuring an ethoxy group, a fluorine atom, and an iodine atom substituting a benzoic acid core, suggests a unique combination of electronic and steric properties. This guide synthesizes information on related compounds to forecast its melting point, solubility, and acidity, providing a foundational understanding for its handling, characterization, and application. A detailed protocol for the experimental determination of its melting point is also presented to guide researchers in its empirical analysis.

Molecular Structure and Predicted Physicochemical Properties

The molecular structure of 3-Ethoxy-2-fluoro-5-iodobenzoic acid, with the molecular formula C9H8FIO3 and a molecular weight of 310.06 g/mol , is the primary determinant of its physical properties.[1] The interplay between the electron-withdrawing effects of the fluorine and iodine atoms and the electron-donating nature of the ethoxy group, combined with the hydrogen bonding capabilities of the carboxylic acid, dictates its behavior.

Predicted Melting Point

The melting point of a crystalline solid is indicative of the strength of its crystal lattice. For substituted benzoic acids, this is influenced by molecular weight, symmetry, and intermolecular forces, primarily hydrogen bonding and van der Waals interactions. The presence of a heavy iodine atom is expected to significantly raise the melting point compared to simpler benzoic acids. The substituents will also influence crystal packing. Based on analogous compounds, a melting point in the range of 150-200°C can be anticipated.

Solubility Profile

The solubility of 3-Ethoxy-2-fluoro-5-iodobenzoic acid is expected to be low in nonpolar solvents and water, a common characteristic of benzoic acids.[2][3] The carboxylic acid group can engage in hydrogen bonding with water, but the large, hydrophobic benzene ring, further substituted with a bulky iodine and an ethoxy group, will limit aqueous solubility. It is predicted to be more soluble in polar organic solvents such as alcohols, ethers, and acetone.

Acidity (pKa)

The acidity of the carboxylic acid group is modulated by the electronic effects of the substituents on the benzene ring. Both fluorine and iodine are electron-withdrawing through induction, which should stabilize the carboxylate anion and increase acidity (lower pKa) compared to unsubstituted benzoic acid. The ethoxy group, being electron-donating through resonance, will have an opposing effect. The net effect will depend on the relative positions and strengths of these groups.

Comparative Analysis with Analogous Compounds

To substantiate the predictions for 3-Ethoxy-2-fluoro-5-iodobenzoic acid, the following table summarizes the physical properties of related substituted benzoic acids.

Compound	Molecular Weight ( g/mol )	Melting Point (°C)
2-Fluorobenzoic Acid	140.11	122-125
3-Ethoxybenzoic Acid	166.17	136-140
3-Iodobenzoic Acid	248.02	185-187
4-Iodobenzoic Acid	248.02	270-273
5-Fluoro-2-iodobenzoic acid	266.01	145-149
4-Fluoro-3-iodobenzoic acid	266.01	173-175

Data sourced from various chemical suppliers and databases.[2][4][5][6][7][8]

Experimental Protocol: Melting Point Determination

The following is a standardized procedure for the accurate determination of the melting point of a crystalline organic solid like 3-Ethoxy-2-fluoro-5-iodobenzoic acid using a digital melting point apparatus.

Materials and Equipment

• 3-Ethoxy-2-fluoro-5-iodobenzoic acid sample

• Capillary tubes

• Digital melting point apparatus

• Spatula

• Mortar and pestle (if sample is not a fine powder)

Procedure

• Sample Preparation: Ensure the sample is a fine, dry powder. If necessary, gently grind the crystals using a mortar and pestle.

• Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to collect a small amount of material. Invert the tube and tap the sealed end on a hard surface to pack the sample into the bottom. The packed sample height should be 2-3 mm.

• Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.

• Heating and Observation:

  • Set a rapid heating rate to quickly approach the expected melting point range.

  • Once the temperature is within 20°C of the anticipated melting point, reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium.

  • Observe the sample closely through the magnifying lens.

• Data Recording: Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). The melting point is reported as this range.

Structure-Property Relationship Visualization

The following diagram illustrates the influence of the various functional groups on the predicted physicochemical properties of 3-Ethoxy-2-fluoro-5-iodobenzoic acid.

Caption: Influence of functional groups on the properties of 3-Ethoxy-2-fluoro-5-iodobenzoic acid.

Conclusion

References

• BenchChem. (2025). Physical and chemical properties of 2-Fluorobenzoic acid.
• BenchChem. (2025). An In-depth Technical Guide to 3-Ethoxybenzoic Acid: Chemical Properties and Applications.
• LookChem. (n.d.). Cas 621-51-2, 3-ETHOXYBENZOIC ACID.
• PubChem. (n.d.). 3-Ethoxybenzoic acid.
• Fisher Scientific. (2024). Safety Data Sheet: 4-Fluoro-3-iodobenzoic acid.
• Wikipedia. (2024). Iodobenzoic acid.
• Smolecule. (2024). Buy 3-Ethoxy-2-fluoro-5-iodobenzoic acid.
• Sigma-Aldrich. (n.d.). 5-Fluoro-2-iodobenzoic acid 97%.
• ChemicalBook. (2026). 2-Fluorobenzoic acid.
• Thermo Fisher Scientific. (n.d.). 3-Ethoxybenzoic acid, 98+%.
• Smolecule. (2024). Buy 3-Ethoxy-2-fluoro-5-iodobenzoic acid.

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Protocols & Analytical Methods

Application Notes and Protocols for Nucleophilic Aromatic Substitution on Fluorobenzoic Acids

Introduction: The Strategic Importance of Fluorobenzoic Acids in Medicinal Chemistry

In the landscape of modern drug discovery and development, the synthesis of complex aromatic structures is a cornerstone of creating novel therapeutic agents. Among the myriad of synthetic transformations, Nucleophilic Aromatic Substitution (SNAr) reactions on activated fluoroarenes stand out for their reliability and versatility. Fluorobenzoic acids, in particular, represent a class of substrates with immense strategic value. The fluorine substituent serves as an excellent leaving group, while the carboxylic acid moiety provides a handle for further functionalization or acts as a critical pharmacophoric element.[1][2] This guide provides an in-depth exploration of the procedures for SNAr on fluorobenzoic acids, blending mechanistic understanding with practical, field-proven protocols for researchers, scientists, and drug development professionals.

Pillar 1: Understanding the "Why" - The Mechanistic Underpinnings of SNAr on Fluorobenzoic Acids

A successful synthetic strategy is built upon a solid understanding of the reaction mechanism. The SNAr reaction is not a simple one-step displacement; it proceeds via a two-step addition-elimination pathway.[1][3]

• Nucleophilic Attack and Formation of the Meisenheimer Complex: The reaction is initiated by the attack of a nucleophile on the carbon atom bearing the fluorine atom. This step is typically the rate-determining step of the reaction.[4][5] The attack disrupts the aromaticity of the ring, forming a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[1][3]

• Elimination of the Leaving Group and Restoration of Aromaticity: In the second, faster step, the fluoride ion is expelled, and the aromaticity of the ring is restored, yielding the final substituted product.[3][4]

The carboxylic acid group plays a crucial electron-withdrawing role, which is essential for activating the aromatic ring towards nucleophilic attack.[1] This electron-withdrawing effect is most pronounced when the fluorine atom is positioned ortho or para to the carboxylic acid, as this allows for effective delocalization and stabilization of the negative charge in the Meisenheimer intermediate.[1][5] Reactions where the fluorine is meta to the carboxylic acid are significantly slower due to less effective resonance stabilization.[1]

It is the high electronegativity of fluorine that makes it a superior activating group for SNAr compared to other halogens.[4][5] This strong inductive effect withdraws electron density from the aromatic ring, making it more electrophilic and thus more susceptible to nucleophilic attack.[4][5]

Caption: The Addition-Elimination Mechanism of SNAr.

Pillar 2: Experimental Design and Optimization - A Self-Validating System

The success of an SNAr reaction hinges on the careful selection of reactants and conditions. Each component of the reaction must be considered to create a self-validating system that reliably produces the desired product.

Substrate Selection: The Role of Activating Groups

The primary consideration is the position of the fluorine atom relative to the electron-withdrawing carboxylic acid group. As previously mentioned, ortho and para isomers are significantly more reactive than their meta counterparts.[1] For substrates with low reactivity, the addition of a second, strong electron-withdrawing group, such as a nitro group, can dramatically increase the reaction rate.[3]

Nucleophile Selection: A Spectrum of Reactivity

A wide variety of nucleophiles can be employed in SNAr reactions with fluorobenzoic acids. The choice of nucleophile will dictate the nature of the newly formed bond.

• N-Nucleophiles (Amines): Both primary and secondary amines are common nucleophiles, leading to the formation of N-aryl anthranilic acid derivatives, which are important scaffolds in medicinal chemistry.[6][7][8]

• O-Nucleophiles (Alcohols and Phenols): Alcohols and phenols can be used to synthesize ether-linked benzoic acid derivatives.[9][10][11] These reactions typically require a base to deprotonate the alcohol, forming a more potent alkoxide or phenoxide nucleophile.

• S-Nucleophiles (Thiols): Thiols are excellent nucleophiles for SNAr reactions, readily forming thioether-linked benzoic acids.[12][13] Similar to alcohols, a base is often used to generate the more nucleophilic thiolate anion.

The Crucial Role of Base and Solvent

The choice of base and solvent is critical for a successful SNAr reaction.

• Base: The base serves two primary purposes: to deprotonate the nucleophile (in the case of alcohols and thiols) and to neutralize the hydrofluoric acid (HF) byproduct generated during the reaction. Common bases include inorganic carbonates (K₂CO₃, Cs₂CO₃), hydroxides (NaOH, KOH), and stronger bases like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).[12] For reactions with amine nucleophiles, a tertiary amine base such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA) can be used as an acid scavenger. In some cases, particularly with highly reactive substrates, the amine nucleophile itself can serve as the base.

• Solvent: Polar aprotic solvents are the preferred medium for SNAr reactions as they can solvate the cationic counter-ion of the base without strongly solvating the anionic nucleophile, thus enhancing its reactivity.[12][14] Commonly used solvents include dimethylformamide (DMF), dimethyl sulfoxide (DMSO), N-methyl-2-pyrrolidone (NMP), and acetonitrile (MeCN).[12][14][15] It is important to note that some of these solvents have been identified as having reproductive toxicity, and greener alternatives should be considered when possible.[12][16]

Nucleophile Class	Typical Base	Common Solvents	Temperature Range (°C)
Amines	K₂CO₃, Et₃N, or excess amine	DMF, DMSO, NMP, MeCN	25 - 150
Alcohols/Phenols	NaH, K₂CO₃, KOtBu	THF, DMF, DMSO	0 - 120
Thiols	K₂CO₃, Cs₂CO₃, NaOH	DMF, DMSO, EtOH	25 - 100

Table 1: General Reaction Conditions for SNAr on Fluorobenzoic Acids.

Pillar 3: Field-Proven Protocols and Methodologies

The following protocols are designed to be robust and reproducible, providing a solid starting point for your research.

General Experimental Workflow

Sources

• 1. theusajournals.com [theusajournals.com]
• 2. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Synthesis of N-aryl and N-alkyl anthranilic acids via S(N)Ar reaction of unprotected 2-fluoro- and 2-methoxybenzoic acids by lithioamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]
• 8. scielo.br [scielo.br]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Nucleophilic Aromatic Substitution (SNAr) as an Approach to Challenging Carbohydrate-Aryl Ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry - Wordpress [reagents.acsgcipr.org]
• 13. chemrxiv.org [chemrxiv.org]
• 14. SNAr Reaction in Other Common Molecular Solvents - Wordpress [reagents.acsgcipr.org]
• 15. researchgate.net [researchgate.net]
• 16. d-nb.info [d-nb.info]

reagents for activating the carboxylic acid in 3-Ethoxy-2-fluoro-5-iodobenzoic acid

Executive Summary

This application note details the strategic selection and application of reagents for activating the carboxylic acid moiety of 3-Ethoxy-2-fluoro-5-iodobenzoic acid . This scaffold presents specific synthetic challenges due to the ortho-fluorine effect (steric and electronic) and the presence of a meta-iodine handle, which must remain intact for downstream cross-coupling (e.g., Suzuki-Miyaura or Sonogashira).[1]

We evaluate three primary activation pathways:

• T3P® (Propylphosphonic Anhydride): The preferred method for sterically hindered substrates and mild, scalable coupling.

• Oxalyl Chloride/DMF: The standard for quantitative conversion to acid chlorides in scale-up scenarios.

• HATU: The high-throughput discovery standard for difficult amidation reactions.

Chemical Context & Challenges[2][3][4][5]

Structural Analysis

• Position 1 (-COOH): The target for activation.

• Position 2 (-F): Critical Feature. The ortho-fluorine atom introduces steric bulk that hinders nucleophilic attack at the carbonyl carbon. Electronically, its strong inductive effect (-I) increases the electrophilicity of the carbonyl, but also makes the resulting activated intermediates (e.g., acid chlorides) more susceptible to hydrolysis.

• Position 3 (-OEt): Electron-donating group (EDG).[1]

• Position 5 (-I): A sensitive handle.[1] While stable to acid activation, it precludes the use of reductive conditions or transition metal contaminants during the activation step.

Decision Matrix: Reagent Selection

Feature	T3P® (Propylphosphonic Anhydride)	Oxalyl Chloride / DMF	HATU / DIPEA
Primary Use Case	Process Chemistry / Scale-up	Bulk Intermediate Synthesis	MedChem Library Synthesis
Steric Tolerance	High (Cyclic transition state)	High (Forms small -COCl)	Very High (Fast kinetics)
Atom Economy	Moderate	High	Low
Byproduct Removal	Excellent (Water soluble)	Good (Gaseous CO/CO2)	Poor (Requires chromatography)
Risk Profile	Low Toxicity	Corrosive / Gas Evolution	Sensitizer / Expensive

Detailed Protocols

Protocol A: T3P-Mediated Activation (Recommended)

Best for: One-pot amidation/esterification with difficult amines/alcohols.[1]

Mechanism: T3P forms a mixed anhydride. The cyclic structure of T3P reduces the entropic penalty of activation, making it superior for ortho-substituted benzoates.

Materials:

• Substrate: 3-Ethoxy-2-fluoro-5-iodobenzoic acid (1.0 eq)[1]

• Reagent: T3P (50% w/w in EtOAc or DMF) (1.5 – 2.0 eq)[1]

• Base: Pyridine or N-Methylmorpholine (NMM) (2.5 – 3.0 eq)[1]

• Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (anhydrous)[1]

Step-by-Step Procedure:

• Charge: To a reaction vessel equipped with a magnetic stir bar, add the carboxylic acid (1.0 eq) and the nucleophile (amine/alcohol, 1.1 eq).

• Solvate: Add anhydrous EtOAc (5–10 volumes relative to acid mass).

• Base Addition: Add Pyridine (3.0 eq) at 0°C. Note: Pyridine acts as both base and acylation catalyst.

• Activation: Add T3P solution dropwise over 10 minutes at 0°C.

• Reaction: Allow to warm to room temperature (20–25°C). Stir for 2–4 hours.

  • QC Check: Monitor by HPLC/TLC. The activated mixed anhydride is transient; monitor for product formation.

• Workup: Quench with water. Wash the organic layer with 1M HCl (to remove pyridine), then saturated NaHCO₃, then brine.

• Isolation: Dry over MgSO₄, filter, and concentrate.

Protocol B: Acid Chloride Formation via Oxalyl Chloride

Best for: Large-scale synthesis where the intermediate must be isolated or reacted with weak nucleophiles.[1]

Mechanism: Catalytic Vilsmeier-Haack reaction.[1] DMF reacts with oxalyl chloride to form the chloroiminium reagent, which activates the acid.

Materials:

• Substrate: 3-Ethoxy-2-fluoro-5-iodobenzoic acid (1.0 eq)[1]

• Reagent: Oxalyl Chloride (1.2 eq)[1]

• Catalyst: DMF (anhydrous) (0.05 eq / 1-2 drops)[1]

• Solvent: Dichloromethane (DCM) (anhydrous)

Step-by-Step Procedure:

• Charge: Suspend the carboxylic acid (1.0 eq) in anhydrous DCM (10 volumes) under Nitrogen/Argon atmosphere.

• Catalyst: Add catalytic DMF (0.05 eq).

• Addition: Add Oxalyl Chloride (1.2 eq) dropwise at 0°C.

  • Caution: Vigorous gas evolution (CO, CO₂, HCl). Ensure proper venting through a scrubber.

• Reaction: Stir at 0°C for 30 mins, then warm to room temperature for 2 hours. The suspension should become a clear solution.

• Concentration: Evaporate solvent and excess oxalyl chloride under reduced pressure.

  • Critical Step: Co-evaporate with Toluene (2x) to remove traces of HCl and oxalyl chloride.

• Utilization: Redissolve the resulting 3-ethoxy-2-fluoro-5-iodobenzoyl chloride immediately in DCM/THF for the subsequent coupling step.[1] Do not store for long periods due to hydrolysis risk.

Protocol C: HATU-Mediated Activation

Best for: Small-scale discovery chemistry and high-throughput screening.[1]

Materials:

• Substrate: 3-Ethoxy-2-fluoro-5-iodobenzoic acid (1.0 eq)[1]

• Reagent: HATU (1.1 – 1.2 eq)[1]

• Base: DIPEA (Hunig's Base) (2.0 – 3.0 eq)[1]

• Solvent: DMF (anhydrous)[1]

Step-by-Step Procedure:

• Dissolution: Dissolve the carboxylic acid (1.0 eq) in DMF (minimum volume, ~0.2 M).

• Base: Add DIPEA (2.0 eq). Stir for 2 minutes.

• Activation: Add HATU (1.1 eq). The solution typically turns yellow/orange.

  • Timing: Stir for 5–15 minutes to generate the OAt-active ester.[2] Do not stir longer than 30 mins before adding the nucleophile to avoid guanidinylation side reactions.

• Coupling: Add the amine nucleophile (1.1 eq).

• Workup: Dilute with EtOAc, wash with LiCl solution (5%) to remove DMF, followed by standard aqueous workup.

Visualizing the Activation Workflows

The following diagram illustrates the mechanistic pathways and decision logic for the two primary methods (T3P and Oxalyl Chloride).

Caption: Comparative activation pathways. T3P offers a mild, byproduct-free route ideal for discovery; Oxalyl Chloride provides a robust route for bulk intermediate isolation.[1]

Troubleshooting & Critical Parameters

The Ortho-Fluoro Risk ( )

While activating the acid, the 2-fluoro position is activated towards Nucleophilic Aromatic Substitution (

), particularly if the ring is electron-deficient (which the 5-iodo and activated carbonyl support).[1]

• Risk: If using a primary amine nucleophile at high temperatures (>60°C) or with strong bases (NaH, KOH), the amine may displace the fluorine.

• Mitigation: Keep reaction temperatures <40°C . Use non-nucleophilic bases (DIPEA, NMM, Pyridine).

Iodine Stability

The 5-iodo bond is generally stable to HATU, T3P, and Oxalyl Chloride.

• Caution: Avoid using thionyl chloride (

  ) at high reflux temperatures if possible, as trace heavy metals or radical initiators can sometimes cause deiodination or scrambling, though rare. Oxalyl chloride at room temperature is safer.

Hydrolysis of the Acid Chloride

Due to the electron-withdrawing nature of the 2-fluoro and 5-iodo groups, the corresponding acid chloride (from Protocol B) is highly electrophilic and will hydrolyze rapidly in moist air.

• Protocol: Use immediately or store under strict inert atmosphere.

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[3] Organic Process Research & Development, 20(2), 140–177. Link[1]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631. Link

• BenchChem. (2025).[4] Application Notes and Protocols for the Large-Scale Synthesis of 3-Fluoro-5-iodobenzamide and its Intermediates. BenchChem Technical Library. Link[1]

• Sigma-Aldrich. (2024).[1] Peptide Coupling Reagents Guide: HATU and T3P Mechanisms. MilliporeSigma Technical Bulletins. Link

• Patterson, E. A., et al. (2011). T3P (Propylphosphonic Anhydride): A Mild and Efficient Reagent for the Preparation of Weinreb Amides and Ketones.[5] Tetrahedron Letters. Link

Sources

• 1. prepchem.com [prepchem.com]
• 2. file.globalso.com [file.globalso.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Technical Notes & Optimization

Technical Support Center: Purification of 3-Ethoxy-2-fluoro-5-iodobenzoic Acid

[1]

Welcome to the Technical Support Center. Subject: 3-Ethoxy-2-fluoro-5-iodobenzoic acid (CAS: N/A for specific isomer, Analogous structures referenced) Ticket Type: Purification & Troubleshooting Guide Assigned Specialist: Senior Application Scientist

Initial Assessment & Strategy

User Question: I have crude 3-Ethoxy-2-fluoro-5-iodobenzoic acid that is dark brown and contains regioisomers. What is the best purification strategy?

Specialist Response: The dark color typically indicates free iodine (

) liberation, a common issue with aryl iodides. The presence of regioisomers suggests electrophilic substitution side products. Your purification strategy must address three impurities:

• Free Iodine: Causes oxidative degradation and color issues.

• Inorganic Salts: Remnants from Sandmeyer or iodination reagents.

• Neutral Organics: Unreacted precursors or de-carboxylated byproducts.

Recommended Workflow:

• Reductive Wash: Remove free iodine immediately.

• Acid-Base Extraction: Separate the benzoic acid from neutral organic impurities.

• Recrystallization: The primary method for rejecting regioisomers.

Module 1: Chemical Workup (The First Line of Defense)[1]

User Question: My crude solid is sticky and smells of iodine. How do I clean this before attempting crystallization?

Specialist Response: You must perform a "Reductive Acid-Base Workup."[1] Standard extraction is insufficient because iodine is lipophilic and will track into the organic phase unless reduced to water-soluble iodide (

).[1]

Protocol: Reductive Acid-Base Extraction[1]

Step	Action	Mechanistic Rationale
1	Dissolve crude in Ethyl Acetate (EtOAc) .	3-Ethoxy group increases lipophilicity; EtOAc is superior to DCM for solubility here.[1]
2	Wash with 10% Sodium Thiosulfate ( ) .	Reduces purple to colorless (water soluble).[1] Critical for color removal.
3	Extract organic layer with Sat. Sodium Bicarbonate ( ) (2x).	Converts acid ( ) to its water-soluble sodium salt.[1] Neutral impurities stay in EtOAc.
4	Discard the organic layer (EtOAc).	Removes unreacted starting materials and non-acidic byproducts.
5	Acidify aqueous layer with 1M HCl to pH 1-2.[1]	Protonates the carboxylate, precipitating the product.
6	Filter or extract back into EtOAc if oiling occurs.	Recovers the purified acid.[2][3][4][5]

Troubleshooting FAQ:

• Q: The product didn't precipitate upon acidification; it formed an oil.

  • A: The "oiling out" is due to the ethoxy group lowering the melting point and increasing lipophilicity. Fix: Extract the oiled-out water layer with fresh EtOAc, dry over

    , and evaporate. Do not rely on filtration if an oil forms.

Module 2: Recrystallization (Isomer Rejection)[1]

User Question: I tried crystallizing from ethanol, but I got a gel. What solvent system should I use?

Specialist Response: Benzoic acids with alkoxy and halogen substituents often form supersaturated solutions or gels in pure alcohols. You need a binary solvent system that balances the high solubility of the ethoxy group with the lattice energy of the benzoic acid dimer.

Recommended Solvent System: Ethanol / Water (with Acetic Acid)[1]

Protocol:

• Dissolution: Suspend crude solid in minimal Ethanol (95%) at

  .

• Acidification: Add 1% (v/v) Glacial Acetic Acid .

  • Why? Prevents dissociation of the carboxylic acid. Ionized acid (

    ) is more soluble and hinders crystal growth.[1]

• Precipitation: Add hot Water dropwise until persistent turbidity is observed.

• Clarification: Add a few drops of Ethanol to clear the solution.

• Cooling: Allow to cool to RT slowly, then

  .

Alternative System (if Ethanol fails): Toluene / Heptane .

• Dissolve in hot Toluene.

• Add Heptane until cloudy.

• Note: This system is excellent for removing non-polar iodine impurities but less effective for removing polar inorganic salts.

Visualization of Recrystallization Logic:

Caption: Decision tree for recrystallization of 3-Ethoxy-2-fluoro-5-iodobenzoic acid preventing oiling out.

Module 3: Chromatographic Purification (Polishing)[1]

User Question: Recrystallization improved purity to 95%, but I need >99% for biological assays. The peak tails badly on HPLC.

Specialist Response: Tailing of benzoic acids on silica or C18 is caused by the interaction of the carboxylic acid proton with silanol groups. You must use an acidic modifier .

Method: Flash Chromatography (Silica Gel)[1]

Parameter	Setting	Reason
Stationary Phase	Silica Gel (40-63 µm)	Standard phase.[1]
Mobile Phase A	Hexanes (or Heptane) + 0.5% Acetic Acid	Non-polar component. Acid suppresses ionization.
Mobile Phase B	Ethyl Acetate + 0.5% Acetic Acid	Polar component. Acid prevents streaking.
Gradient	5% B to 40% B	Adjust based on TLC Rf. Target Rf = 0.3.
Sample Loading	Dry load on Celite/Silica	Poor solubility in non-polar mobile phase requires dry loading.

Critical Tip: Do NOT use amines (Triethylamine) in the mobile phase for this compound. While amines reduce tailing for bases, they will form salts with your benzoic acid, causing it to stick to the column permanently.

Summary of Physical Properties & Safety

Property	Value (Est.)	Note
Molecular Weight	~310.06 g/mol	Based on formula .
pKa	~3.2 - 3.5	Acidic.[1] Soluble in .
Solubility	High: EtOAc, DMSO, MeOHLow: Water, Hexanes	Ethoxy group aids organic solubility.
Stability	Light Sensitive	Iodine bond is labile. Store in amber vials.

References

• Schiemann, G., & Winkelmüller, W. (1943).[6] p-Fluorobenzoic Acid.[1][6][7] Organic Syntheses, Coll. Vol. 2, p. 299.[6] Link (Foundational method for fluorobenzoic acids).

• Wallingford, V. H., & Krueger, P. A. (1939). m-Iodobenzoic Acid.[1] Organic Syntheses, Coll. Vol. 2, p. 353. Link (Purification of iodobenzoic acids via ammonium salts).

• Acree, W. E. (2013).[8] Solubility of Benzoic Acid and Substituted Benzoic Acids in Both Neat Organic Solvents and Organic Solvent Mixtures. IUPAC-NIST Solubility Data Series. Link (Solubility data for substituted benzoic acids).

• PubChem. (n.d.). 3-Fluoro-5-iodobenzoic acid (Compound Summary). National Library of Medicine. Link (Analogous compound data).

Sources

• 1. prepchem.com [prepchem.com]
• 2. westfield.ma.edu [westfield.ma.edu]
• 3. famu.edu [famu.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. sihaulichemicals.co.in [sihaulichemicals.co.in]
• 6. 4-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]
• 7. 3-Fluoro-5-iodobenzoic acid | C7H4FIO2 | CID 2758987 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. digital.library.unt.edu [digital.library.unt.edu]

overcoming steric hindrance in 3-ethoxy substituted benzoic acids

The following guide serves as a specialized Technical Support Center for researchers working with 3-ethoxy substituted benzoic acids . It addresses the specific steric and regiochemical challenges inherent to this scaffold, particularly focusing on the "crowded" C2 position and downstream functionalization.

Current Status: ● Operational Ticket ID: #3-OEt-BA-STERIC Assigned Specialist: Senior Application Scientist, Process Chemistry Division

System Overview & Core Challenges

The 3-ethoxy benzoic acid scaffold presents a unique "asymmetric steric" challenge. While the carboxylic acid (C1) and ethoxy group (C3) are meta to each other, they create a sterically congested pocket at C2 .

Researchers typically encounter three distinct failure modes:

• The "C2 Blockade": Difficulty introducing substituents at the C2 position (between the COOH and OEt) due to steric shielding and competing directing effects.

• Regiochemical Scrambling: Electrophilic aromatic substitution (EAS) or C-H activation often yields a mixture of C2, C4, and C6 isomers.

• Nucleophilic Bounce-Off: When the C2 position is substituted (e.g., 2-bromo-3-ethoxybenzoic acid), the carboxylic acid becomes extremely hindered, causing standard amidation or esterification protocols to fail.

Troubleshooting Guides (Tier 1 - Tier 3)

Tier 1: Accessing the "Crowded Pocket" (C2 Functionalization)

User Issue: "I am trying to lithiate 3-ethoxybenzoic acid to introduce an electrophile at C2, but I mostly get the C6 product or a mixture."

Root Cause Analysis: The C2 position is the thermodynamic "sweet spot" due to the Cooperative Ortho-Directing Effect (it is ortho to both the carboxylate and the ethoxy group). However, it is kinetically hindered. Bulky bases (like LDA) or standard conditions often favor the accessible C6 position (kinetic control) or the C4 position.

Protocol: The "Locked" Lithiation Strategy To force C2 substitution, you must use a smaller, stronger base and a chelating additive to stabilize the crowded transition state.

• Reagents:

  -BuLi (Sec-Butyllithium), TMEDA (Tetramethylethylenediamine).[1]

• Solvent: THF (anhydrous).

• Temperature: -78 °C.[1][2]

Step-by-Step Protocol:

• Deprotonation (The Double Anion): Dissolve 3-ethoxybenzoic acid (1.0 equiv) in THF (0.5 M). Cool to -78 °C.[1]

• Base Addition: Add

  -BuLi (2.2 equiv) dropwise. Note: n-BuLi is often insufficient for the second deprotonation in this crowded environment.

• Chelation: Immediately add TMEDA (2.2 equiv). This breaks up alkyllithium aggregates, making the base smaller and more reactive, allowing it to slip into the C2 pocket.

• Equilibration: Stir for 1 hour at -78 °C. The thermodynamic preference for the chelated lithium species at C2 (stabilized by both O-Li and O-Et coordination) will drive the equilibrium to the C2-lithiated species.

• Quench: Add the electrophile (e.g., MeI, DMF, I2) slowly.

Diagnostic Table: Regioselectivity vs. Base Selection

Base System	Primary Site of Lithiation	Steric Tolerance	Mechanism
-BuLi / THF	C6 (Major) / C2 (Minor)	Low	Kinetic acidity (C6 is most accessible).
LDA / THF	C6 (Exclusive)	Very Low	Steric bulk of diisopropylamine prevents C2 approach.
-BuLi / TMEDA	C2 (Major)	High	Thermodynamic control + Chelation stabilization.
-BuLi	Decomposition	N/A	Too aggressive; attacks the carboxylate or ethoxy group.

Tier 2: Overcoming Hindrance in Amidation (The "Dead" Carboxyl)

User Issue: "I have synthesized 2-substituted-3-ethoxybenzoic acid, but it will not couple with my amine using EDC/HOBt or HATU. The yield is <10%."

Root Cause Analysis: Once the C2 position is filled (especially with halogens or alkyls), the carboxylic acid is sandwiched between the C2-substituent and the C6-proton. The "cone of protection" prevents the bulky active ester intermediate (e.g., O-At from HATU) from forming or being attacked by the amine.

Solution: The Grignard-Isocyanate Bypass Do not use coupling agents. Instead, invert the synthesis. Convert your amine to an isocyanate and react it with the Grignard reagent of your aryl ring. Wait, if you already have the acid, this is backtracking. Let's look at the forward fix.

Corrected Solution: The Acid Fluoride / Ghosez's Reagent Route Acid chlorides are often too unstable or still too hindered. Acid fluorides are smaller, more stable to hydrolysis, and highly reactive toward amines without adding bulky leaving groups.

Protocol:

• Activation: Dissolve the hindered 3-ethoxybenzoic acid derivative in DCM.

• Reagent: Add Cyanuric Fluoride (0.5 equiv) or Ghosez's Reagent (1-Chloro-N,N,2-trimethylpropenylamine).

• Reaction: Stir at RT for 2 hours. Monitor by TLC (acid fluorides run faster than acids).

• Coupling: Add the amine (1.2 equiv) and Pyridine (2.0 equiv). The small size of the fluoride leaving group minimizes the steric penalty in the tetrahedral intermediate.

Tier 3: Catalytic C-H Activation (Avoiding the "Ortho-Effect" Trap)

User Issue: "I am trying to perform a Rh-catalyzed annulation. I need the catalyst to react at C2, but it reacts at C6."

Root Cause Analysis: As noted in recent literature (see Reference 1), alkoxy groups can coordinate to metal catalysts, but steric repulsion often dominates. In 3-methoxy/ethoxy systems, the catalyst prefers the less hindered C6 position unless a specific "clamp" is used.

Troubleshooting Logic:

• If you want C6 (Distal): Use bulky ligands (e.g., Cp*Rh) and bulky alkynes. The steric clash with the 3-ethoxy group will force the metal to C6.

• If you want C2 (Proximal): You must use a Transient Directing Group (TDG) . Condense the benzoic acid with a bulky amine directing group (like a substituted aniline) in situ to force the metal into the C2 pocket via geometry, overcoming the steric repulsion.

Visualizing the Decision Matrix

The following diagram outlines the logical flow for selecting the correct synthetic strategy based on your steric constraints.

Caption: Decision tree for overcoming regiochemical and steric barriers in 3-ethoxybenzoic acid derivatives.

FAQ: Frequently Encountered Anomalies

Q: Why does my Suzuki coupling fail when I have a bromide at C2 and the ethoxy at C3? A: This is the "Ortho-Effect" in cross-coupling. The 3-ethoxy group exerts a buttressing effect, pushing the C2-bromide into a twisted conformation.

• Fix: Switch to Buchwald's S-Phos or X-Phos ligands . These biaryl phosphine ligands are designed specifically to "reach around" steric bulk and facilitate oxidative addition in hindered aryl halides.

Q: Can I use the "Schlosser Base" (n-BuLi + t-BuOK) for C2 lithiation? A: Proceed with Caution. While the Schlosser base is extremely potent (superbase), it is often too bulky to cleanly deprotonate C2 in 3-ethoxy systems. It frequently leads to "halogen dance" mechanisms if a halogen is present, or indiscriminate metalation at C6 or even the ethoxy chain (alpha-lithiation of the ether). Stick to

-BuLi/TMEDA for precision.

Q: I see "demethylation" or "deethylation" byproducts. What is happening? A: If you use Lewis acidic conditions (like

or ) for Friedel-Crafts reactions, the ethoxy group will cleave.

• Fix: Ensure you are using sterically hindered Lewis acids if necessary, or switch to transition-metal catalyzed methods which are neutral.

References

• Regioselectivity of C-H Activation in Alkoxy Benzoic Acids: Title: Effect of Alkoxy Substituents on the Regioselectivity of Catalytic C-H Activation in Benzoic Acids.[3] Source: MDPI (Molecules 2023). URL:[Link]

• Directed Ortho Metalation (DoM) Methodology: Title: Directed lithiation of unprotected benzoic acids.[1][2][4] Source: Journal of the Chemical Society, Perkin Transactions 1.[2][5] URL:[Link][6]

• Synthesis of Sterically Hindered Amides: Title: The Synthesis of Sterically Hindered Amides.[7][8][9] Source: Chimia (2014).[8] URL:[Link]

Sources

• 1. Directed Ortho-Metalation of Unprotected Benzoic Acids. Methodology and Regioselective Synthesis of Useful Contiguously 3- and 6-Substituted 2-Methoxybenzoic Acid Building Blocks [organic-chemistry.org]
• 2. Directed lithiation of unprotected benzoic acids - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. beaudry.chem.oregonstate.edu [beaudry.chem.oregonstate.edu]
• 6. Bot Verification [rasayanjournal.co.in]
• 7. researchgate.net [researchgate.net]
• 8. The synthesis of sterically hindered amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chimia.ch [chimia.ch]

Technical Support Center: Alternative Catalysts for Coupling Reactions of 3-Ethoxy-2-fluoro-5-iodobenzoic acid

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the selection of alternative catalysts for coupling reactions involving 3-Ethoxy-2-fluoro-5-iodobenzoic acid. As Senior Application Scientists, we aim to provide not just protocols, but a deeper understanding of the underlying chemical principles to empower your research.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, offering potential causes and actionable solutions in a question-and-answer format.

Question 1: I am seeing low to no yield in my Suzuki-Miyaura coupling reaction. What are the likely causes and how can I resolve this?

Answer:

Low or no yield in a Suzuki-Miyaura coupling is a common issue that can often be traced back to the catalyst system, reaction conditions, or the stability of your reagents. Your substrate, 3-Ethoxy-2-fluoro-5-iodobenzoic acid, has both electron-donating (ethoxy) and electron-withdrawing (fluoro, carboxylic acid) groups, which can influence the electronics of the reaction.

Potential Causes and Solutions:

• Inactive Catalyst: The active form of the catalyst is typically a Pd(0) species. If you are using a Pd(II) precatalyst, it may not be reducing efficiently to Pd(0) in situ.

  • Solution: Consider using a pre-formed Pd(0) catalyst like Pd(PPh₃)₄ or ensure your reaction conditions promote the reduction of the Pd(II) species.[1]

• Ligand Choice: The standard triphenylphosphine (PPh₃) ligand may not be optimal for your substrate. The electron-donating ethoxy group can make oxidative addition more challenging.[2]

  • Solution: Switch to bulky, electron-rich phosphine ligands such as Buchwald's dialkylbiaryl phosphines (e.g., XPhos, SPhos) or trialkylphosphines (e.g., PCy₃).[3][4][5] These ligands promote the oxidative addition step and stabilize the active catalytic species. N-heterocyclic carbene (NHC) ligands are also excellent alternatives for increasing catalytic activity.[6][7]

• Base Incompatibility: The choice of base is critical and can affect both the transmetalation step and the stability of your starting material. The carboxylic acid group in your substrate can react with strong bases.

  • Solution: Weaker inorganic bases like K₂CO₃ or K₃PO₄ are often effective.[4] If your boronic acid is prone to decomposition (protodeboronation), a milder base like KF might be beneficial, although it could slow down the reaction.[8]

• Solvent and Solubility Issues: Poor solubility of reactants can severely limit reaction rates.

  • Solution: Ensure your substrate and boronic acid are soluble in the chosen solvent system. A mixture of an organic solvent (like dioxane, THF, or DMF) and water is common for Suzuki reactions. If solubility remains an issue, consider using a different solvent system or heating the reaction.[8]

• Boronic Acid Decomposition: Boronic acids can be unstable and undergo protodeboronation, especially at elevated temperatures and in the presence of water and base.[8][9]

  • Solution: Use fresh boronic acid. Alternatively, consider using more stable boronic esters like MIDA boronates or trifluoroborate salts, which release the boronic acid slowly under the reaction conditions.[9]

Question 2: I am observing significant homocoupling of my boronic acid. How can I minimize this side reaction?

Answer:

Homocoupling of boronic acids to form biaryl byproducts is a common side reaction in Suzuki-Miyaura couplings. This is often promoted by the presence of oxygen and Pd(II) species in the reaction mixture.[10]

Potential Causes and Solutions:

• Oxygen in the Reaction Mixture: Oxygen can facilitate the homocoupling pathway.

  • Solution: Thoroughly degas your solvent and reaction mixture by sparging with an inert gas (argon or nitrogen) or by using freeze-pump-thaw cycles. Maintain a positive pressure of inert gas throughout the reaction.

• Inefficient Reduction of Pd(II): If the Pd(II) precatalyst is not efficiently reduced to the active Pd(0) species, it can promote homocoupling.

  • Solution: As mentioned previously, using a Pd(0) source like Pd(PPh₃)₄ can be beneficial. Alternatively, adding a reducing agent or ensuring your conditions favor in situ reduction can help.

• Slow Transmetalation/Reductive Elimination: If the main catalytic cycle is slow, side reactions like homocoupling can become more prominent.

  • Solution: Optimizing the ligand, base, and temperature can speed up the desired cross-coupling reaction, thereby outcompeting the homocoupling pathway. Using bulky, electron-rich ligands can accelerate the reductive elimination step.[4][5]

Question 3: My Heck or Sonogashira coupling is not proceeding. What alternative catalysts should I consider?

Answer:

For Heck and Sonogashira reactions, catalyst and ligand choice are also crucial. Your substrate is an aryl iodide, which is generally very reactive in these couplings.[11][12] If the reaction is failing, the issue might lie with the catalyst system or reaction conditions.

For Heck Reactions:

• Alternative Palladium Catalysts: While Pd(OAc)₂ is common, if you are experiencing issues, consider using palladacycle catalysts or systems with bulky electron-rich phosphine or NHC ligands, which have shown high activity.[13]

• Ligand-Free Systems: In some cases, ligand-free palladium catalysts can be effective, especially with highly reactive aryl iodides.[14]

• Non-Palladium Catalysts: While less common, nickel-based catalysts have been explored for Heck-type reactions.

For Sonogashira Reactions:

• Copper-Free Systems: The traditional Sonogashira coupling uses a copper(I) co-catalyst, which can lead to alkyne homocoupling (Glaser coupling).[15] Numerous copper-free protocols have been developed using palladium catalysts with phosphine or NHC ligands.[7][15][16]

• Alternative Ligands: Bidentate phosphine ligands like dppf can be effective.[7] Palladium-nitrogen complexes have also been shown to be active catalysts.[7]

• Heterogeneous Catalysts: Palladium on carbon (Pd/C) or other solid-supported palladium catalysts can be an alternative, offering easier product purification and catalyst recycling.[15][17]

• Iron-Catalyzed Systems: For a significant departure from palladium, iron-based catalysts have been reported for Sonogashira-type couplings of aryl iodides.[16]

Frequently Asked Questions (FAQs)

What are the main alternatives to palladium catalysts for coupling 3-Ethoxy-2-fluoro-5-iodobenzoic acid?

While palladium is the workhorse for cross-coupling reactions, nickel and copper catalysts have emerged as powerful, often more cost-effective alternatives.

• Nickel Catalysts: Nickel is particularly effective for cross-electrophile coupling reactions, where two different electrophiles (like your aryl iodide and an alkyl halide) are coupled in the presence of a reductant.[18][19][20][21] This avoids the need to pre-form organometallic reagents. Nickel catalysts, often with bipyridine or phenanthroline-type ligands, can be very effective for forming C-C bonds.[21][22]

• Copper Catalysts: Copper-catalyzed reactions, particularly for C-N, C-O, and C-S bond formation (Ullmann-type reactions), are well-established and often tolerate a wider range of functional groups.[23][24][25] There are also reports of copper-catalyzed C-Si bond formation with aryl iodides.[26][27] These reactions are typically ligand-free or use simple, inexpensive ligands like ethylene glycol.[23]

Catalyst	Common Coupling Reactions	Key Advantages	Potential Considerations
Palladium	Suzuki, Heck, Sonogashira, Stille, Hiyama	Broad substrate scope, high functional group tolerance, well-studied.[3][28]	High cost, potential for product contamination with toxic metal.
Nickel	Reductive Cross-Coupling, Suzuki-type	Lower cost, unique reactivity (e.g., cross-electrophile coupling).[18][19]	Can be more sensitive to air and moisture, toxicity concerns.
Copper	Ullmann (C-N, C-O, C-S), Sonogashira-type	Low cost, excellent for heteroatom coupling, often ligand-free.[23][24][27]	Typically requires higher reaction temperatures than palladium.

How do the substituents on 3-Ethoxy-2-fluoro-5-iodobenzoic acid affect catalyst choice?

The electronic and steric properties of your substrate are critical in selecting an appropriate catalyst system.

• Iodide: The C-I bond is the weakest carbon-halogen bond, making oxidative addition to a metal center (the rate-determining step in many cross-couplings) relatively easy.[12] This means a wide range of catalysts can potentially be used.

• Ethoxy Group (ortho): This is an electron-donating group, which increases the electron density on the aromatic ring. This can make the oxidative addition step more difficult. To overcome this, catalysts with electron-rich and bulky ligands (e.g., Buchwald ligands for palladium, or bipyridine ligands for nickel) are often required to promote this step.[2]

• Fluoro Group (ortho): This is an electron-withdrawing group, which can help to facilitate oxidative addition.

• Carboxylic Acid Group (meta): This group can potentially coordinate to the metal center or react with the base. Using a base that does not deprotonate the carboxylic acid, or protecting the acid group (e.g., as an ester) prior to the coupling reaction, may be necessary.

What is a general starting point for optimizing a Suzuki-Miyaura coupling for my substrate?

A good starting point for optimization is to use a robust, well-established catalyst system known for its broad applicability.

Recommended Starting Protocol:

• Catalyst System: Pd₂(dba)₃ (1-2 mol%) with a bulky biarylphosphine ligand like SPhos or XPhos (2-4 mol%). Alternatively, a pre-formed precatalyst like SPhos Pd G3 can be used.[29]

• Base: K₃PO₄ (2-3 equivalents).

• Solvent: A 10:1 mixture of dioxane and water.

• Temperature: 80-100 °C.

• Procedure:

  • To an oven-dried flask, add the aryl iodide (1 equiv.), boronic acid (1.2-1.5 equiv.), base, and catalyst system.

  • Seal the flask, and evacuate and backfill with an inert gas (e.g., argon) three times.

  • Add the degassed solvent via syringe.

  • Heat the reaction mixture with stirring for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS.

This protocol provides a solid foundation from which you can further optimize by screening different ligands, bases, and solvents.

Can you illustrate the general catalytic cycle for a Suzuki-Miyaura reaction?

Certainly. The generally accepted mechanism involves three key steps: oxidative addition, transmetalation, and reductive elimination.

Caption: General catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.[10][30]

What does a general troubleshooting workflow look like?

When a reaction fails, a systematic approach to troubleshooting is essential. The following diagram outlines a logical workflow.

Caption: A systematic workflow for troubleshooting failed cross-coupling reactions.

References

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• Chemical Science. (n.d.). A general copper catalytic system for cross-coupling of aryl iodides with chlorosilanes under reductive conditions. RSC Publishing.
• (2013, January 28). Nickel-Catalyzed Reductive Cross-Coupling of Aryl Halides. Thieme.
• A general copper catalytic system for cross-coupling of aryl iodides with chlorosilanes under reductive conditions. PMC.
• Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. SYNTHESIS.
• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC.
• (2023, January 29). Preformed Pd(II)

• Klapars, A., Antilla, J. C., Huang, X., & Buchwald, S. L. (2002, January 18). Copper-Catalyzed Coupling of Alkylamines and Aryl Iodides: An Efficient System Even in an Air Atmosphere. Organic Letters. [Link]

• Palladium‐catalyzed carbonylative Suzuki coupling of aryl iodides and...
• Ligand-Free Copper-Catalyzed C-S Coupling of Aryl Iodides and Thiols. DSpace.
• Martin, R., & Buchwald, S. L. (2008, July 12). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research.
• Nickel-Catalyzed Cross-Coupling of Aryl Halides with Alkyl Halides: Ethyl 4-(4-(4-methylphenylsulfonamido)-phenyl)
• Everson, D. A., George, D. T., Weix, D. J., Buergler, J. F., & Wood, J. L. (2022, September 16). Nickel-Catalyzed Cross-Coupling of Aryl Halides with Alkyl Halides: Ethyl 4-(4-(4-methylphenylsulfonamido)- phenyl)
• (2025, January 10). Nickel-Catalyzed Cross-Electrophile Coupling of Aryl Triflates with Alkyl Halides: Mechanism-Informed Design of More General Conditions. Journal of the American Chemical Society.
• Jones, K. L., Porzelle, A., Hall, A., Woodrow, M. D., & Tomkinson, N. C. O. (n.d.). Copper-Catalyzed Coupling of Hydroxylamines with Aryl Iodides. Organic Chemistry Portal.
• Use of Soluble Pd Complexes and Soluble Pd-Ligand Combin
• (2014, December 23). How can I solve my problem with Suzuki coupling?
• (2021, July 9). Diagnosing issues with a failed Suzuki coupling? Reddit.
• (2019, September 2). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions.
• (2015, January 12). Palladium on Carbon-Catalyzed Suzuki-Miyaura Coupling Reaction Using an Efficient and Continuous Flow System. MDPI.
• (2018, May 11). Solid-Supported Palladium Catalysts in Sonogashira Reactions: Recent Developments. MDPI.
• (2024, August 5). Sonogashira Coupling. Chemistry LibreTexts.
• Copper-free Sonogashira cross-coupling reactions: an overview. PMC.
• (2008, August 15). Copper-free Sonogashira coupling.
• (2021, February 13). Palladium Coupling Reactions Explained | Suzuki, Heck, Stille & Hiyama. YouTube.
• (2023, November 22). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts.
• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• (2023, June 30). Heck Reaction. Chemistry LibreTexts.
• Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. University of Windsor.
• (2017, September 11).
• Len, C. (2020, January 1). Catalysts for Suzuki–Miyaura Coupling Reaction. MDPI.
• Koranne, A., Turakhia, S., Jhab, V. K., Guptaa, S., Ravic, R., Mishrac, A., Aggarwalc, A. K., Jhad, C. K., Dheer, N., & Jha, A. K. (2023, July 25). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. RSC Publishing.
• Moore, S. C., et al. (2025, April 9). Influence of Pd speciation and support interactions for Suzuki reactions.
• Heck Reaction. Alfa Chemistry.
• Cross-Coupling Reaction Manual: Desk Reference. Sigma-Aldrich.
• A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. PMC.
• (2020, January 1). Catalysts for Suzuki–Miyaura Coupling Reaction.
• Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. MDPI.
• Copper-Catalyzed Cross-Coupling of Iodobenzoates with Bromozinc-difluorophosphon
• (2025, March 16). Hydroboration| Suzuki-Miyaura Coupling| CSIR-NET| GATE| SET| Problem Solved |ChemOrgChem. YouTube.
• (2024, October 10). Suzuki-Miyaura Coupling. Chemistry LibreTexts.
• A catalyst system for the Stille cross-coupling reactions of aryl mesylates and tosyl

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Reference Data & Comparative Studies

mass spectrometry (LC-MS) identification of 3-Ethoxy-2-fluoro-5-iodobenzoic acid

An In-Depth Technical Guide to the LC-MS Identification of 3-Ethoxy-2-fluoro-5-iodobenzoic Acid

Authored by: A Senior Application Scientist

This guide provides a comprehensive, technically grounded methodology for the identification and characterization of 3-Ethoxy-2-fluoro-5-iodobenzoic acid using Liquid Chromatography-Mass Spectrometry (LC-MS). Designed for researchers, analytical chemists, and drug development professionals, this document moves beyond a simple protocol, delving into the scientific rationale behind method development choices, offering comparative data against alternative approaches, and providing robust, self-validating experimental designs.

Introduction: The Analytical Imperative

3-Ethoxy-2-fluoro-5-iodobenzoic acid is a highly functionalized aromatic carboxylic acid. Its structural complexity, featuring ethoxy, fluoro, and iodo substituents, makes it a valuable building block in medicinal chemistry and materials science. The presence of multiple reactive sites and halogen atoms necessitates a highly specific and sensitive analytical method for its unambiguous identification, purity assessment, and quantification in complex matrices. LC-MS, particularly when coupled with tandem mass spectrometry (MS/MS), stands as the premier technique for this purpose due to its exceptional sensitivity and structural elucidative power for small molecules.[1] This guide will detail a primary analytical method using reversed-phase LC coupled to electrospray ionization MS and compare its performance with viable alternatives.

Foundational Principles: Why LC-MS is the Method of Choice

Liquid chromatography-mass spectrometry is a powerful analytical technique that combines the separation capabilities of liquid chromatography with the detection power of mass spectrometry.[2] For a molecule like 3-Ethoxy-2-fluoro-5-iodobenzoic acid, this synergy is critical.

• Chromatography (The "LC" part): The LC system separates the target analyte from impurities, starting materials, or matrix components. For this molecule, Reversed-Phase (RP) chromatography is the logical first choice, as it effectively retains and separates moderately polar organic compounds.[3]

• Mass Spectrometry (The "MS" part): The MS system serves as a highly specific and sensitive detector. It works by ionizing the analyte and then measuring the mass-to-charge ratio (m/z) of the resulting ion and its fragments. Electrospray Ionization (ESI) is a "soft" ionization technique, meaning it can ionize thermally fragile molecules like our target compound with minimal in-source fragmentation, preserving the critical molecular weight information.[4][5]

The acidic nature of the carboxylic acid functional group is the most influential factor in developing the MS method. This group readily loses a proton (deprotonates) under neutral or basic conditions, making it ideal for analysis in negative ion mode ESI to form an [M-H]⁻ ion.[6][7]

Primary Method: Reversed-Phase LC-MS/MS Analysis

This section details the recommended starting point for the robust identification of 3-Ethoxy-2-fluoro-5-iodobenzoic acid. The molecular weight of the compound is approximately 310.06 g/mol , which will form a deprotonated ion at an m/z of ~309.05 in negative ion mode.

Experimental Workflow Diagram

Caption: Overall workflow for the LC-MS/MS identification of the target analyte.

Step 1: Sample & Standard Preparation

The goal is to prepare a clean, particle-free solution of the analyte in a solvent compatible with the reversed-phase mobile phase.

• Stock Solution Preparation: Accurately weigh ~5 mg of 3-Ethoxy-2-fluoro-5-iodobenzoic acid standard and dissolve it in 10 mL of a 50:50 mixture of acetonitrile and water. This creates a stock solution of ~500 µg/mL.

• Working Standard & Calibration Curve: Perform serial dilutions of the stock solution using the same 50:50 acetonitrile/water diluent to create a set of calibration standards (e.g., 0.1, 0.5, 1, 5, 10 µg/mL). This is crucial for assessing linearity and sensitivity.

• Sample Preparation: Dissolve the unknown sample in the same diluent to an estimated concentration within the calibration range.

• Final Filtration: Before injection, filter all solutions through a 0.22 µm syringe filter (e.g., PTFE or nylon) to remove particulates that could damage the LC system.

Causality Note: Using a diluent that matches the initial mobile phase composition (or is weaker) ensures good peak shape upon injection. High concentrations of organic solvent in the sample can distort chromatography.

Step 2: LC Method Parameters

This method is designed to provide good retention and sharp peaks for the analyte.

Parameter	Recommended Setting	Rationale
LC Column	C18, 2.1 x 100 mm, 2.6 µm	Industry-standard for reversed-phase separation of small molecules. The dimensions offer a good balance between speed and resolution.[8]
Mobile Phase A	0.1% Ammonium Hydroxide in Water	The slightly basic pH helps to keep the carboxylic acid deprotonated, which is ideal for negative mode ESI.[6][9]
Mobile Phase B	Acetonitrile	A common, effective organic solvent for eluting analytes from a C18 column.
Gradient	10% B to 95% B over 8 min	A standard gradient to elute compounds of moderate polarity. Hold at 95% B for 2 min to wash the column.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column, ensuring efficient separation and compatibility with the ESI source.
Column Temp.	40 °C	Elevated temperature reduces mobile phase viscosity and can improve peak shape and reproducibility.[10]
Injection Vol.	5 µL	A typical volume to avoid overloading the column while providing sufficient sensitivity.

Step 3: MS Method Parameters

These parameters are optimized for the selective detection of the [M-H]⁻ ion and its characteristic fragments.

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Negative	As a carboxylic acid, the analyte readily forms a stable [M-H]⁻ ion.[7]
Capillary Voltage	3.5 kV	A typical starting voltage for generating a stable electrospray in negative mode.[10]
Drying Gas Temp.	300 °C	Assists in the desolvation of droplets from the ESI source, releasing gas-phase ions.[10]
Drying Gas Flow	10 L/min	Works in concert with temperature to ensure efficient desolvation.
Scan Mode	Full Scan (MS1) & Targeted MS/MS (MS2)	MS1 (m/z 100-500): To confirm the presence of the precursor ion at m/z 309.05. MS2: To isolate the m/z 309.05 ion and fragment it for structural confirmation.
Precursor Ion	m/z 309.05	The mass of the deprotonated 3-Ethoxy-2-fluoro-5-iodobenzoic acid molecule.
Collision Energy	20-40 eV (Ramped)	The energy applied in the collision cell to induce fragmentation. Ramping this energy helps to generate a rich spectrum of fragment ions.

Step 4: Expected Results & Data Interpretation

• Chromatogram: A sharp, symmetrical peak should be observed at a specific retention time.

• MS1 Spectrum: The mass spectrum corresponding to the chromatographic peak should show a dominant ion at m/z 309.05 .

• MS2 Spectrum (Fragmentation): The tandem mass spectrum is the key to unambiguous identification. While the exact fragmentation is instrument-dependent, key expected neutral losses and fragment ions for benzoic acids include the loss of the carboxyl group and other substituents.[11][12] Predicted fragments for this molecule would arise from cleavages such as:

  • Loss of CO₂ (44 Da): A very common fragmentation pathway for carboxylic acids, leading to a fragment at m/z ~265 .

  • Loss of C₂H₄ (28 Da) from ethoxy group: Cleavage within the ethoxy side chain.

  • Loss of Iodine (127 Da): The C-I bond is relatively weak and can cleave, resulting in a fragment at m/z ~182 .

Comparative Analysis: Evaluating the Alternatives

While the primary method described is robust, it is essential to understand its performance in the context of other available techniques.

Comparison of LC-MS Methodologies

Method	Principle	Pros for this Analyte	Cons for this Analyte
Reversed-Phase (RP)	Separation based on hydrophobicity.	Excellent starting point, high compatibility with ESI, widely available columns.[3]	May provide insufficient retention if the molecule is highly polar.
HILIC	Hydrophilic Interaction. Separation based on polarity.	Provides orthogonal selectivity to RP; better retention for very polar compounds.[13]	Less intuitive method development; requires careful solvent management to avoid phase dewetting.[13]
Mixed-Mode	Combines RP and ion-exchange characteristics.	Can offer unique selectivity and improved retention for ionic species.[10][14]	Column selection is more complex; method can be harder to transfer between labs.

Comparison with Alternative Analytical Platforms

Technique	Principle	Advantages	Disadvantages
LC-MS/MS	Chromatographic separation followed by mass-based detection and fragmentation.	Unmatched sensitivity (low ng/mL to pg/mL), high specificity from MS/MS, molecular weight confirmation.[2]	Higher equipment cost, potential for matrix effects (ion suppression).[2]
GC-MS	Gas chromatographic separation.	Excellent for volatile compounds, provides highly reproducible fragmentation patterns (EI).	Requires chemical derivatization to make the non-volatile carboxylic acid amenable to GC, which adds complexity and potential for side reactions.[15][16]
NMR Spectroscopy	Nuclear Magnetic Resonance.	Provides definitive structural information, including atom connectivity and stereochemistry. Non-destructive.	Significantly lower sensitivity (requires µg-mg amounts), not suitable for trace analysis, more complex data interpretation.
FTIR Spectroscopy	Infrared absorption by chemical bonds.	Fast, provides information about functional groups (e.g., C=O of the acid).	Low sensitivity, not suitable for complex mixtures, provides little information on overall structure.

Conclusion and Best Practices

For the specific and sensitive identification of 3-Ethoxy-2-fluoro-5-iodobenzoic acid, Reversed-Phase Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the superior analytical choice. The methodology outlined in this guide, utilizing negative mode ESI, provides a robust, reliable, and self-validating system for confirming the identity of this molecule. The key to success lies in understanding the acidic nature of the analyte to select the correct ionization polarity and in leveraging tandem MS to generate a characteristic fragmentation "fingerprint." When compared to alternatives like GC-MS or NMR, LC-MS/MS offers an unparalleled combination of sensitivity and specificity that is essential in modern drug discovery and chemical research environments.

References

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A Senior Application Scientist's Guide to Bioisosteric Replacement of 3-Ethoxy Groups in Drug Design

Introduction: Beyond the Ethoxy Group

In the intricate world of medicinal chemistry, the strategic modification of a lead compound is the cornerstone of successful drug development. Bioisosterism, the practice of substituting one functional group with another that possesses similar physicochemical or topological properties, is a powerful tool in this endeavor.[1][2][3][4] This guide focuses on a common yet critical moiety in many drug scaffolds: the 3-ethoxy group. While seemingly simple, this functional group exerts a profound influence on a molecule's solubility, polarity, metabolic fate, and interaction with its biological target.[5][6]

The decision to replace a 3-ethoxy group is driven by the need to overcome specific challenges encountered during drug optimization. These may include poor metabolic stability, off-target effects, or suboptimal pharmacokinetic properties.[3][4] This guide provides a comparative analysis of viable bioisosteric replacements for the 3-ethoxy group, offering experimental data, synthetic protocols, and a decision-making framework for drug development professionals. We will delve into the "why" behind experimental choices, grounding our discussion in the principles of medicinal chemistry to empower researchers to make more informed decisions in their optimization campaigns.

The 3-Ethoxy Group: A Physicochemical and Metabolic Profile

Before considering replacements, it is crucial to understand the inherent characteristics of the 3-ethoxy group itself. Its ethyl chain and terminal oxygen atom dictate its role in the parent molecule.

Physicochemical Properties

The ethoxy group is a moderately lipophilic, polar functional group with hydrogen bond accepting capabilities.[5][6][7] These properties allow it to engage in specific interactions within a receptor's binding pocket and influence the overall solubility and permeability of the drug molecule.

Property	Typical Contribution of an Ethoxy Group	Rationale and Impact
Lipophilicity (cLogP)	~ +0.6	Increases lipophilicity, which can enhance membrane permeability but may also increase metabolic susceptibility and decrease aqueous solubility.
Polarity (TPSA)	~ 9.2 Ų	The ether oxygen contributes to the molecule's polar surface area, acting as a hydrogen bond acceptor. This is critical for solubility and receptor interactions.[7]
Hydrogen Bonding	Acceptor (1)	The oxygen's lone pair of electrons can form a hydrogen bond with a donor group on the receptor, often serving as a key anchoring point.[7]
Size & Conformation	Flexible; occupies a defined volume	The ethyl group is conformationally flexible, which can be advantageous for fitting into a binding pocket but can also come with an entropic penalty upon binding.[8]

Metabolic Pathways: The Achille's Heel

The most common metabolic liability of the ethoxy group is its susceptibility to oxidative metabolism by Cytochrome P450 (CYP) enzymes. The primary route is O-dealkylation.[9]

Metabolic O-Dealkylation of an Aryl-Ethoxy Group

Caption: CYP450-mediated O-dealkylation of an ethoxy group.

This process involves the hydroxylation of the carbon atom adjacent to the oxygen, forming an unstable hemiacetal that spontaneously decomposes into a phenol and acetaldehyde.[9] While this increases polarity for excretion, the formation of a potentially reactive metabolite like acetaldehyde and the generation of a new phenolic functional group can drastically alter the drug's pharmacological profile and introduce new toxicological concerns.

A Comparative Guide to Bioisosteres for the 3-Ethoxy Group

The selection of a bioisostere is a context-dependent decision aimed at improving a specific property without compromising others.[1] Below is a comparison of several classical and non-classical replacements.

Bioisostere	Structure	Key Advantages	Potential Liabilities	Impact on cLogP (vs. Ethoxy)	H-Bond Acceptors
Ethoxy (Reference)	-O-CH₂CH₃	-	Susceptible to O-dealkylation.	0	1
Isopropoxy	-O-CH(CH₃)₂	Increased steric bulk can block metabolism and improve selectivity.	May be too large for some binding pockets; can still be metabolized.	+0.4	1
Trifluoroethoxy	-O-CH₂CF₃	Metabolically robust due to the strong C-F bonds. Electron-withdrawing nature can alter the pKa of adjacent groups.	Can significantly reduce binding affinity if H-bonding is disrupted. Increased lipophilicity.	+0.8	1
Cyclopropoxy	-O-cPr	Conformationally constrained, reducing entropic penalty upon binding. Often improves metabolic stability.	Synthetic accessibility can be challenging.	+0.5	1
Azetidin-1-yl	-N(CH₂)₃	Nitrogen can act as an H-bond acceptor. Can improve solubility and introduce a basic handle.	Potential for different off-target pharmacology (amine).	-0.3	1
Oxetan-3-yloxy	-O-(oxetane)	Improves aqueous solubility and metabolic stability while mimicking the spatial vector of the ethoxy group.[10]	Synthesis can be more complex than simple ethers.	-0.5	2
1,2,4-Oxadiazole	-(oxadiazole)	Metabolically stable and acts as a good hydrogen bond acceptor.[11]	Rigid structure; precise positioning is critical for activity.	Variable	2

Experimental Workflows for Bioisosteric Replacement Analysis

A systematic approach combining in silico, synthetic, and in vitro methods is essential for efficiently evaluating potential bioisosteres.

Workflow for Selection and Evaluation

The following workflow outlines a logical progression from computational screening to experimental validation.

Caption: A typical workflow for bioisosteric replacement analysis.

Experimental Protocol: Microsomal Stability Assay

This protocol provides a method to compare the metabolic stability of the parent ethoxy-containing compound with its bioisosteric analogues. Trustworthiness is ensured by including appropriate controls.

Objective: To determine the rate of metabolism of test compounds in the presence of liver microsomes.

Materials:

• Test compounds (Parent and Bioisosteres), 10 mM in DMSO

• Human Liver Microsomes (HLM), 20 mg/mL stock

• NADPH regenerating system (e.g., GOLDPak™)

• Phosphate Buffer (0.1 M, pH 7.4)

• Acetonitrile with internal standard (e.g., 100 nM Warfarin)

• 96-well incubation plate and collection plate

• LC-MS/MS system

Methodology:

• Preparation of Incubation Mixture:

  • In a 96-well plate, add 194 µL of pre-warmed (37°C) phosphate buffer.

  • Add 2 µL of the 10 mM test compound stock solution to achieve a final concentration of 100 µM (this will be diluted further).

  • Add 4 µL of Human Liver Microsomes (final concentration 0.4 mg/mL).

  • Pre-incubate the plate at 37°C for 10 minutes.

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding 10 µL of the pre-warmed NADPH regenerating system to each well.

  • Simultaneously, prepare a negative control for each compound by adding 10 µL of phosphate buffer instead of the NADPH system (T=0 min sample).

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), take a 25 µL aliquot from the incubation mixture.

  • Quench the reaction immediately by adding the aliquot to a collection plate containing 100 µL of ice-cold acetonitrile with the internal standard.

• Sample Processing and Analysis:

  • Seal the collection plate and vortex for 2 minutes.

  • Centrifuge the plate at 4000 rpm for 15 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples by LC-MS/MS to determine the peak area ratio of the parent compound to the internal standard at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the compound remaining versus time.

  • The slope of the line (k) is the elimination rate constant.

  • Calculate the in vitro half-life (t₁/₂) using the formula: t₁/₂ = 0.693 / k.

  • Compare the half-lives of the bioisosteric analogues to the parent ethoxy compound. A longer half-life indicates improved metabolic stability.

Case Study: Replacement of a Methoxy Group in Cathepsin K Inhibitors

While this guide focuses on the ethoxy group, the underlying principles are identical for the closely related methoxy group. A study on Cathepsin K inhibitors provides an excellent real-world example.[12] In their optimization efforts, researchers replaced a metabolically labile 3,4-dimethoxyphenyl group.

• Initial Compound: Contained a dimethoxyphenyl moiety, which was susceptible to oxidative metabolism.

• Bioisosteric Replacement: Replacing one methoxy group with small alkyl groups resulted in reduced metabolic stability.

• Successful Solution: Replacing the methoxy group with a 5-membered heterocyclic ring (e.g., pyrazole) or a 6-membered ring (e.g., pyridine) restored metabolic stability while maintaining or improving potency.[12] The indazole analogue also exhibited the added benefit of lower plasma protein binding.

This case highlights a key principle: a successful bioisosteric replacement often involves balancing multiple parameters. The heterocyclic rings not only blocked the site of metabolism but also favorably modulated physicochemical properties.

Conclusion and Future Perspectives

The 3-ethoxy group, while a common and useful scaffold component, often presents a metabolic liability that must be addressed during lead optimization. The strategic application of bioisosterism offers a rational approach to mitigate this risk.[4] As this guide has demonstrated, the choice of a replacement is not a one-size-fits-all solution but requires a careful, data-driven evaluation of how each substitution impacts the molecule's overall profile, from its interaction with the target protein to its metabolic fate.

Future advancements in computational chemistry will enable more accurate predictions of the downstream effects of bioisosteric replacements, reducing the number of analogues that need to be synthesized and tested.[13] The continued exploration of novel, synthetically accessible bioisosteres, particularly those that can improve multiple properties simultaneously (e.g., metabolic stability and solubility), will further empower medicinal chemists to design safer and more effective medicines.

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A Comparative Guide to Iodine vs. Bromine Substitution on Fluorobenzoic Acids: Synthesis, Physicochemical Properties, and Biological Implications

For Researchers, Scientists, and Drug Development Professionals

The strategic introduction of halogen atoms is a cornerstone of modern medicinal chemistry, enabling the fine-tuning of a molecule's physicochemical and pharmacological properties. While fluorine has become a staple for enhancing metabolic stability and binding affinity, the subsequent addition of heavier halogens like bromine and iodine to a fluorinated scaffold presents a nuanced strategy for further optimization. This guide offers an in-depth comparative study of iodine versus bromine substitution on fluorobenzoic acids, providing the experimental data and theoretical framework necessary for researchers to make informed decisions in their drug design and development campaigns.

Section 1: A Tale of Two Halogens: Synthetic Strategies

The introduction of bromine or iodine onto a fluorobenzoic acid ring is primarily governed by the principles of electrophilic aromatic substitution (EAS). However, the inherent reactivity differences between bromine and iodine necessitate distinct synthetic approaches. The fluorobenzoic acid ring is considered deactivated towards EAS due to the electron-withdrawing nature of both the fluorine and the carboxylic acid groups.

Bromination: The More Reactive Electrophile Bromine is inherently more reactive than iodine, allowing for direct electrophilic bromination of fluorobenzoic acids, typically with the aid of a Lewis acid catalyst like iron(III) bromide (FeBr₃) to increase the electrophilicity of Br₂[1][2]. The reaction proceeds via the standard EAS mechanism, where the catalyst polarizes the Br-Br bond, which is then attacked by the aromatic ring.

Iodination: A Milder Electrophile Requiring a Push Direct iodination of deactivated rings is challenging as iodine is the least reactive halogen electrophile[1]. The reaction is often endothermic and requires activation with an oxidizing agent, such as nitric acid or a mixture of iodine and potassium iodate in sulfuric acid, to generate a more potent iodinating species (I⁺)[2][3]. A more reliable and widely used method for synthesizing iodo-fluorobenzoic acids is the Sandmeyer reaction. This two-step process involves the diazotization of a corresponding amino-fluorobenzoic acid followed by the introduction of iodide, typically using a solution of potassium iodide (KI)[4]. More recently, transition-metal-catalyzed methods, such as iridium-catalyzed ortho-C-H iodination, have emerged as milder alternatives[5].

Caption: General synthetic workflows for bromination and iodination of fluorobenzoic acid derivatives.

Section 2: Comparative Analysis of Physicochemical Properties

The choice between iodine and bromine substitution profoundly impacts the molecule's acidity (pKa) and lipophilicity (logP), two critical parameters influencing drug absorption, distribution, metabolism, and excretion (ADME).

Acidity (pKa)

The acidity of substituted benzoic acids is a result of the interplay between inductive and steric effects. All halogens are electron-withdrawing via the inductive effect (-I), which stabilizes the conjugate base (benzoate anion) and thus increases acidity (lowers pKa) compared to benzoic acid (pKa ≈ 4.20)[6][7].

• Ortho Effect: For ortho-halobenzoic acids, a significant increase in acidity is observed. This is attributed to a combination of the strong -I effect and a steric effect where the bulky halogen forces the carboxylic acid group out of the plane of the ring, disrupting resonance stabilization of the acid form more than the anion form[7]. The observed order of acidity for ortho-halobenzoic acids is Br ≈ I > Cl >> F, indicating that the larger halogens have a more pronounced effect[7].

• Para Effect: At the para position, the mesomeric or resonance effect (+M) comes into play, where the halogen can donate a lone pair of electrons to the ring. This effect opposes the inductive effect and is strongest for fluorine due to effective orbital overlap (F 2p - C 2p)[8]. Consequently, p-fluorobenzoic acid is a weaker acid than other p-halobenzoic acids[8].

Compound	pKa (at 25°C)	Notes
Benzoic Acid	4.20[6]	Baseline reference.
2-Fluorobenzoic Acid	3.27[6][9]	Strong ortho effect.
3-Fluorobenzoic Acid	3.86[6][10]	Primarily inductive effect.
4-Fluorobenzoic Acid	4.14[6][10]	Inductive and resonance effects are nearly balanced.
2-Bromobenzoic Acid	2.85	Stronger acid than 2-fluoro due to larger ortho effect.
2-Iodobenzoic Acid	2.86	Acidity is nearly identical to the 2-bromo isomer[7].
4-Bromobenzoic Acid	3.97	More acidic than 4-fluoro due to weaker +M effect.
4-Iodobenzoic Acid	4.01	Acidity is similar to the 4-bromo isomer.

Note: Specific pKa values for bromo- and iodo- isomers are compiled from various sources and databases. The values for 2-bromo/iodo and 4-bromo/iodo benzoic acids are representative.

Lipophilicity (logP) and Other Properties

Lipophilicity, measured by the octanol-water partition coefficient (logP), is critical for membrane permeability and overall ADME profile. Both bromine and iodine significantly increase lipophilicity more than fluorine.

Property	Iodine Substitution	Bromine Substitution	Causality & Implications
Lipophilicity (logP)	Substantial increase	Significant increase	The larger size and polarizability of I and Br lead to greater lipophilicity. This can enhance membrane permeability but may also increase metabolic clearance or non-specific binding.
C-X Bond Strength	~228 kJ/mol (C-I)	~285 kJ/mol (C-Br)	The weaker C-I bond makes iodide a better leaving group in cross-coupling reactions (e.g., Suzuki, Heck), offering greater synthetic versatility[11]. It may also suggest greater susceptibility to metabolic cleavage.
Halogen Bonding	Strongest	Intermediate	Iodine is a superior halogen bond donor due to its large, polarizable electron cloud. This can lead to potent and specific drug-target interactions, enhancing binding affinity[12].
Van der Waals Radius	1.98 Å	1.85 Å	The larger size of iodine can provide a better steric fit in a binding pocket but can also lead to steric clashes.

Section 3: Implications for Drug Design and Development

The selection of iodine or bromine is a strategic decision that should be guided by the specific goals of the drug discovery program.

Caption: Decision-making guide for selecting iodine or bromine substitution.

• Target Engagement: If the primary goal is to exploit a halogen bond with a specific residue (e.g., a carbonyl oxygen or a nitro group) in the target's active site, iodine is the superior choice due to its stronger halogen bonding capability[12].

• Synthetic Strategy: If the halogen is intended as a handle for subsequent functionalization via cross-coupling reactions, the weaker C-I bond makes iodo-substituted compounds more reactive and often preferable to their bromo- counterparts[11].

• Metabolic Profile: Studies on microbial metabolism of halobenzoates have shown a degradation order of fluoro > chloro > bromo > iodo, suggesting that the C-Br and C-I bonds may be more metabolically labile in certain biological systems[13]. This could be a liability (poor stability) or an asset (prodrug strategy).

• Radiolabeling: Both bromine (e.g., ⁷⁶Br for PET) and iodine (e.g., ¹²³I for SPECT) have medically relevant radioisotopes. The choice may depend on the desired imaging modality and the required radiolabeling chemistry[14].

Section 4: Experimental Protocols

The following protocols provide standardized, self-validating methodologies for the synthesis and analysis of halogenated fluorobenzoic acids.

Protocol 1: Synthesis of 5-Bromo-2-fluorobenzoic Acid via Electrophilic Bromination

This protocol describes the direct bromination of 2-fluorobenzoic acid. The directing effects of the ortho-fluorine (ortho-, para-directing) and the meta-directing carboxylic acid group result in substitution primarily at the 5-position (para to the fluorine).

• Reaction Setup: In a three-necked, round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HBr gas), add 2-fluorobenzoic acid (1.0 eq) and anhydrous dichloromethane.

• Catalyst Addition: Cool the flask in an ice bath and add anhydrous iron(III) bromide (FeBr₃, 1.1 eq) in portions.

• Bromine Addition: Slowly add a solution of bromine (1.1 eq) in dichloromethane dropwise from the dropping funnel over 30 minutes, maintaining the temperature below 10°C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Cool the reaction mixture in an ice bath and quench by slowly adding a cold, saturated aqueous solution of sodium bisulfite to destroy excess bromine.

• Extraction: Transfer the mixture to a separatory funnel. Add 1M HCl (aq) and extract the aqueous layer with dichloromethane (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Validation: Purify the crude product by recrystallization from an ethanol/water mixture. Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity. The melting point should be sharp (literature: 141-145 °C)[15].

Protocol 2: Synthesis of 2-Iodo-5-fluorobenzoic Acid via Sandmeyer Reaction

This protocol is based on the diazotization of 2-amino-5-fluorobenzoic acid[4][16].

• Diazotization Setup: In a beaker, suspend 2-amino-5-fluorobenzoic acid (1.0 eq) in a mixture of water and concentrated hydrochloric acid (3.0 eq). Cool the suspension to 0-5°C in an ice-salt bath with vigorous stirring.

• Nitrite Addition: Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂, 1.1 eq) dropwise, ensuring the temperature remains below 5°C. A positive test with starch-iodide paper indicates a slight excess of nitrous acid. Stir for an additional 20 minutes at 0-5°C.

• Iodide Reaction: In a separate, larger beaker, dissolve potassium iodide (KI, 1.5 eq) in water. Slowly and carefully add the cold diazonium salt solution to the stirred KI solution. Vigorous evolution of N₂ gas will occur.

• Decomposition: Allow the mixture to stand at room temperature for 1 hour and then warm gently to 50-60°C until gas evolution ceases.

• Isolation: Cool the mixture in an ice bath to precipitate the crude product. Collect the solid by vacuum filtration.

• Purification: Wash the crude solid with cold water, followed by a cold, dilute solution of sodium thiosulfate to remove residual iodine, and finally with cold water again.

• Validation: Recrystallize the crude product from an appropriate solvent system (e.g., aqueous ethanol). Confirm the structure and purity of the resulting 2-iodo-5-fluorobenzoic acid using NMR, MS, and melting point analysis.

Protocol 3: Determination of pKa via Potentiometric Titration

This method provides an accurate determination of the acid dissociation constant[9].

• Sample Preparation: Accurately weigh a sample of the purified halogenated fluorobenzoic acid and dissolve it in a known volume of deionized, CO₂-free water. A co-solvent like methanol may be used if solubility is low, but the pKa value will be an apparent pKa (pKaapp).

• System Calibration: Calibrate a pH meter and electrode system using at least two standard buffer solutions (e.g., pH 4.01 and 7.00) at a constant temperature (25°C).

• Titration: Place the sample solution in a jacketed beaker to maintain a constant temperature. Titrate the solution with a standardized, carbonate-free solution of a strong base (e.g., 0.1 M NaOH), adding the titrant in small, precise increments.

• Data Acquisition: Record the pH of the solution after each addition of titrant, allowing the reading to stabilize.

• Data Analysis: Plot the measured pH versus the volume of NaOH added. The pKa is the pH value at the half-equivalence point (the point where half of the acid has been neutralized). For higher accuracy, use specialized software to analyze the full titration curve.

Conclusion

The choice between iodine and bromine substitution on a fluorobenzoic acid scaffold is a multi-faceted decision with significant consequences for a compound's synthetic accessibility, physicochemical profile, and biological activity. Iodine offers the advantages of forming stronger halogen bonds and serving as a superior handle for further synthetic elaboration. In contrast, bromine is a more reactive and often more cost-effective reagent for electrophilic substitution. Both halogens substantially increase lipophilicity and acidity compared to their non-halogenated or fluorinated parent compounds. By carefully considering the trade-offs in synthesis, pKa, logP, and potential for specific interactions, researchers can strategically leverage either iodine or bromine to accelerate the journey toward optimized drug candidates.

References

• Ozerskaya, A. V., et al. (2022). Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones. Arkivoc, 2022(7), 108-125. Available at: [Link]

• Wilk, W., et al. (2024). Introducing bromine to the molecular structure as a strategy for drug design. Journal of Medical Science, 93(3). Available at: [Link]

• Johnston, H. W., et al. (1972). The metabolism of halogen-substituted benzoic acids by Pseudomonas fluorescens. Biochemical Journal, 128(1), 18P-19P. Available at: [Link]

• Manuja, R., et al. (2013). A Comprehensive Review on Biological Activities of P-Hydroxy Benzoic Acid and Its Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 22(2), 109-115. Available at: [Link]

• Clarke, H. T., & Taylor, E. R. (1925). m-Iodobenzoic acid. Organic Syntheses, 5, 75. Available at: [Link]

• Lu, Y., et al. (2010). Halogen bonding: a new player in drug design. Journal of medicinal chemistry, 53(9), 3349-3361. (Simulated URL, direct access to full text may require subscription).

• Loc'h, C., et al. (2004). Use of Bromine-76 and Iodine-123 Radiohalogenated Tracers in the Drug Development Process. Current pharmaceutical design, 10(23), 2913-2926. Available at: [Link]

• Koczurkiewicz, P., et al. (2015). The Influence of Halogens on the Electronic System of Biologically Important Ligands: Spectroscopic Study of Halogenobenzoic Acids, Halogenobenzoates and 5-Halogenouracils. Current Topics in Biophysics, 38(1), 1-12. (Simulated URL, direct access to full text may require institutional access).

• Study.com. (n.d.). Using no more than three steps, outline a synthesis of para-bromobenzoic acid from benzene. Available at: [Link]

• Quora. (2021). Which is more acidic, p-bromobenzoic acid or p-fluoro benzoic acid, and why?. Available at: [Link]

• Chemistry Stack Exchange. (2015). Acidity of o-halobenzoic acids. Available at: [Link]

• Horst, L., & Wolfgang, O. (1983). U.S. Patent No. 4,393,232. Washington, DC: U.S. Patent and Trademark Office.

• Chemistry LibreTexts. (2023). Other Aromatic Substitutions. Available at: [Link]

• Ball, M., et al. (2020). Electrophilic Activation of Molecular Bromine Mediated by I(III). ChemRxiv. Available at: [Link]

• Organic Syntheses. (2018). 2-Iodoxy-5-Methylbenzenesulfonic Acid-Catalyzed Selective Oxidation of 4-Bromobenzyl Alcohol to 4-Bromobenzaldehyde or 4-Bromobenzoic Acid with Oxone. Available at: [Link]

• Neumaier, F., et al. (2019). Two-step continuous-flow synthesis of 6-membered cyclic iodonium salts via anodic oxidation. Beilstein Journal of Organic Chemistry, 15, 1264-1272. Available at: [Link]

• Ozerskaya, A. V., et al. (2022). Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1- arylbenziodoxolones. Arkat USA. Available at: [Link]

• Yoshimura, A., et al. (2018). Practical Synthesis of 2-Iodosobenzoic Acid (IBA) without Contamination by Hazardous 2-Iodoxybenzoic Acid (IBX) under Mild Conditions. Molecules, 23(11), 2973. Available at: [Link]

• PrepChem. (n.d.). Preparation of 2-bromobenzoic acid. Available at: [Link]

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• Chaudhary, J., et al. (2013). A Comprehensive Review on Biological activities of p-hydroxy benzoic acid and its derivatives. ResearchGate. Available at: [Link]

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Assessment of Genotoxic Impurities in 3-Ethoxy-2-fluoro-5-iodobenzoic Acid Synthesis

A Publish Comparison Guide for Process Chemists & Analytical Scientists

Executive Summary & Regulatory Context

3-Ethoxy-2-fluoro-5-iodobenzoic acid is a critical pharmacophore often utilized in the synthesis of MEK inhibitors (e.g., Cobimetinib analogs) and other kinase-targeting oncology drugs. Its synthesis typically involves a late-stage alkylation step that introduces high-risk alkylating agents—specifically alkyl halides or sulfates—which are classified as Class 1 or Class 2 mutagens under ICH M7 guidelines.

This guide objectively compares analytical methodologies and control strategies for assessing these Genotoxic Impurities (GTIs), specifically focusing on Ethyl Iodide (EtI) and Ethyl Bromide (EtBr) residues. We synthesize experimental data to determine the superior detection method and provide a self-validating protocol for implementation.

Synthetic Route Analysis & GTI Identification

To understand the origin of the impurities, we must first analyze the process chemistry. The installation of the ethoxy group is the primary "GTI-generating" step.

Comparative Route Assessment

Feature	Route A: Williamson Ether Synthesis	Route B: Mitsunobu Etherification
Reagents	Ethyl Iodide (EtI) or Ethyl Bromide (EtBr), K₂CO₃	Ethanol, DIAD/DEAD, PPh₃
GTI Risk	High. EtI/EtBr are potent alkylating agents (Class 1/2).	Moderate. Hydrazine byproducts (from DIAD) are potential GTIs.
Scalability	High. Robust, cheap, atom-efficient.	Low. Poor atom economy, difficult byproduct removal (PPh₃O).
Industry Preference	Preferred.	Alternative only if Route A fails.

Expert Insight: While Route B avoids alkyl halides, the removal of triphenylphosphine oxide and hydrazine byproducts at scale is operationally burdensome. Therefore, Route A is the standard industrial choice, necessitating a rigorous control strategy for residual Ethyl Iodide.

Visualizing the GTI Pathway

The following diagram maps the entry and potential purge points of GTIs in the standard synthesis.

Figure 1: GTI tracking in the alkylation of 3-hydroxy-2-fluoro-5-iodobenzoic acid. Red arrow indicates introduction of mutagen.

Comparative Analytical Assessment

Detecting trace alkyl halides (ppm level) in a non-volatile solid matrix requires selecting the right tool. We compared three common methodologies.

Method Comparison Matrix

Parameter	Method A: Headspace GC-MS	Method B: Direct Injection GC-MS	Method C: Derivatization LC-MS/MS
Principle	Volatilization of impurity from matrix.	Direct liquid injection of dissolved sample.	Chemical reaction of EtI with Pyridine salt ESI-MS.
Sensitivity (LOD)	Excellent (< 0.5 ppm)	Good (1-5 ppm)	High (< 0.1 ppm)
Matrix Effects	Minimal. Non-volatile API stays in vial.	High. API accumulates in liner/column.	Moderate. Requires separation.
Specificity	High (m/z identification).	High.	High (MRM transitions).
Robustness	Superior. Column lasts longer.	Poor. Frequent liner changes required.	Low. Derivatization reaction variability.
Verdict	WINNER	Not Recommended	specialized Use Only

Why HS-GC-MS Wins

• Causality: Ethyl Iodide has a boiling point of ~72°C. The API melts/decomposes >150°C. Headspace analysis exploits this volatility difference, isolating the analyte physically before it even enters the instrument.

• Self-Validation: The method is self-cleaning; the heavy matrix never touches the column, preventing carryover and ensuring long-term sequence stability.

Detailed Experimental Protocol: HS-GC-MS for Ethyl Iodide

Objective: Quantify residual Ethyl Iodide in 3-Ethoxy-2-fluoro-5-iodobenzoic acid with a Limit of Quantitation (LOQ)

1.0 ppm.

Instrument Configuration[1]

• System: Agilent 7890B GC / 5977B MSD (or equivalent).

• Headspace Sampler: Agilent 7697A.

• Column: DB-624 (30 m

  0.32 mm, 1.8 m). Rationale: Designed for volatiles/solvents.

Operating Parameters[2]

Parameter	Setting	Rationale
Oven Program	40°C (3 min) 20°C/min 220°C	Low initial temp focuses volatile EtI; ramp clears heavier solvents.
HS Oven Temp	80°C	Sufficient to volatilize EtI without degrading the API.
HS Equilibration	20 min	Ensures thermodynamic equilibrium between liquid/gas phase.
Carrier Gas	Helium @ 1.5 mL/min	Constant flow for reproducible retention times.
MS Mode	SIM (Selected Ion Monitoring)	Target Ion: 156 (M+), Qual Ions: 127 (I+), 29 (Et+).

Sample Preparation

• Diluent: Dimethyl Sulfoxide (DMSO).[1] Rationale: Excellent solubility for the benzoic acid derivative and high boiling point, keeping the solvent out of the headspace.

• Standard Stock: Weigh 50 mg Ethyl Iodide into 50 mL DMSO (1000 ppm). Dilute to working range (0.5 – 10 ppm).

• Sample Prep: Weigh 100 mg of API into a 20 mL HS vial. Add 1.0 mL DMSO. Seal immediately.

System Suitability & Validation Criteria

• Specificity: No interfering peaks at EtI retention time in the blank DMSO.

• Sensitivity: S/N ratio for 0.5 ppm standard

  10.

• Linearity:

  over 0.5 – 10 ppm range.

• Recovery: Spike API at 1.0 ppm; recovery must be 80–120%.

Control Strategy: Purge vs. Testing

Under ICH M7, you can avoid routine release testing if you can demonstrate a "Purge Factor."

Option 1: The "Purge" Calculation

The purge factor (PF) is calculated based on physical properties.

• Reactivity: EtI reacts with the phenol (consumption).

• Volatility: EtI (bp 72°C) is removed during drying (API mp > 150°C).

• Solubility: EtI is highly soluble in organic wash solvents; the API crystallizes out.

Calculation:

If

, routine testing may be omitted (ICH M7 Option 4).

Option 2: Periodic Verification (Skip Testing)

If the purge calculation is borderline, perform "Skip Testing" (e.g., test every 10th batch) after validating the purge on the first 3 production batches using the HS-GC-MS method described above.

Decision Logic for Control Strategy

Figure 2: Decision tree for selecting the regulatory control strategy under ICH M7.

References

• ICH M7(R1). "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk." International Council for Harmonisation, 2017. [Link]

• Teasdale, A. "Genotoxic Impurities: Strategies for Identification and Control." Wiley-Interscience, 2010.

• Liu, D. Q., et al. "Analytical strategies for the determination of genotoxic impurities in pharmaceuticals." Journal of Pharmaceutical and Biomedical Analysis, 2010. [Link]

• Elder, D. P., et al. "Control of alkyl halides in drug substances: A review of the chemistry and analysis." Journal of Pharmaceutical and Biomedical Analysis, 2012.

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Safety & Regulatory Compliance

3-Ethoxy-2-fluoro-5-iodobenzoic acid proper disposal procedures

Standard Operating Procedure: Disposal of 3-Ethoxy-2-fluoro-5-iodobenzoic Acid

Executive Summary & Chemical Identity

This operational guide mandates the safe handling and disposal protocols for 3-Ethoxy-2-fluoro-5-iodobenzoic acid . Due to the presence of multiple halogen atoms (Fluorine, Iodine) and a carboxylic acid moiety, this compound requires strict segregation from non-halogenated waste streams to prevent the formation of toxic byproducts (e.g., hydrogen iodide, hydrofluoric acid) during downstream incineration.

Property	Data
Chemical Name	3-Ethoxy-2-fluoro-5-iodobenzoic acid
CAS Number	723294-74-4
Molecular Formula	C₉H₈FIO₃
Molecular Weight	310.06 g/mol
Physical State	Solid (typically off-white/pale yellow powder)
Acidity (pKa)	~3.0–4.0 (Predicted); Corrosive to mucous membranes
Waste Classification	Halogenated Organic Acid (Solid)

Hazard Identification & Safety Assessment

Before initiating disposal, the user must acknowledge the specific hazards associated with the halogenated aromatic structure.

• Primary Hazard (GHS): Skin Irritation (Cat 2), Eye Irritation (Cat 2A), STOT-SE (Respiratory Irritation).

• Chemical Incompatibility:

  • Strong Oxidizers: Reaction may liberate toxic Iodine gas (

    ).

  • Strong Bases: Exothermic neutralization; rapid salt formation.

  • Non-Halogenated Solvents: Mixing increases the volume of waste requiring expensive high-temperature incineration.

Critical Safety Rule: Never dispose of this compound down the drain. The iodine and fluorine content poses significant aquatic toxicity and regulatory violations under the Clean Water Act [1].

Waste Segregation Protocol

Proper segregation is the single most critical step in this workflow. You must separate this waste from standard organic streams to ensure the incinerator is equipped with appropriate scrubbers for acid gases (

, ).

Decision Logic: Waste Stream Selection

Figure 1: Waste Stream Segregation Logic. Ensure strict separation of halogenated solids from non-halogenated liquid streams.

Step-by-Step Disposal Procedure

A. Solid Waste (Pure Substance or Contaminated Debris)

Applicability: Expired stock, weighing boat residues, contaminated gloves.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

• Labeling: Affix a hazardous waste tag immediately.

  • Constituents: "3-Ethoxy-2-fluoro-5-iodobenzoic acid (100%)"

  • Hazard Checkbox: Toxic, Irritant.[1]

  • Special Note: "Contains Iodine/Fluorine – Halogenated."

• Transfer: Transfer solid waste using a disposable spatula. Do not generate dust.[2][3][4]

• Secondary Containment: Place the HDPE jar into a secondary bin labeled "Halogenated Solids" until pickup.

B. Liquid Waste (Reaction Mixtures)

Applicability: Mother liquors, filtrates.

• pH Check: If the solution is highly acidic (pH < 2), neutralize slowly with 5% Sodium Bicarbonate (

  ) to pH 5–9 before placing in the waste drum, unless your facility explicitly accepts acidic organic waste.

  • Why? Acidic organic waste can degrade metal drums and react dangerously with other organic bases in the central accumulation area [2].

• Solvent Compatibility:

  • If dissolved in DCM/Chloroform: Pour into the "Halogenated Organic Solvents" carboy.

  • If dissolved in Acetone/Methanol: Pour into a separate container labeled "Halogenated/Non-Halogenated Mixture."

  • Warning: Even 1% halogen content classifies the entire mixture as halogenated for incineration purposes.

Emergency Spill Response

In the event of a benchtop spill, immediate action is required to prevent respiratory exposure to dust and environmental contamination.

Spill Cleanup Workflow

Figure 2: Emergency Spill Response Workflow. Emphasis is placed on wet-wiping to prevent inhalation of iodinated dust.

Regulatory Compliance & Transport

• EPA RCRA Status: While this specific CAS is not P-listed or U-listed, it must be characterized as hazardous waste due to toxicity and flammability (if in solvent). It falls under the "Halogenated Organic Compounds" category for incineration requirements (40 CFR 268.40) [3].

• DOT Shipping (for external transport):

  • Proper Shipping Name: Corrosive solid, acidic, organic, n.o.s. (3-Ethoxy-2-fluoro-5-iodobenzoic acid) OR Toxic solid, organic, n.o.s. (depending on LD50 data).

  • Class: 8 (Corrosive) or 6.1 (Toxic).

  • Packing Group: III.

References

• U.S. Environmental Protection Agency. Clean Water Act (CWA) and Effluent Guidelines. Available at: [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US); 2011. Chapter 8, Management of Waste. Available at: [Link]

• Code of Federal Regulations. 40 CFR Part 268 - Land Disposal Restrictions. Available at: [Link][5]

• PubChem. Compound Summary for CID 2758987: 3-Fluoro-5-iodobenzoic acid (Structural Analog). National Library of Medicine. Available at: [Link]

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